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Core Science & Biosynthesis

Foundational

4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole IUPAC name

An In-depth Technical Guide to 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole: Synthesis, Properties, and Applications Abstract This technical guide provides a comprehensive overview of 4-bromo-3-(chloromethyl)-1,5-di...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a halogenated pyrazole derivative of significant interest to the scientific community. Pyrazole-containing compounds are a cornerstone in medicinal and agricultural chemistry, forming the structural core of numerous approved drugs and bioactive molecules.[1][2][3] This guide details the compound's chemical identity, physicochemical properties, a plausible and detailed synthetic pathway with mechanistic considerations, and methods for its characterization. Furthermore, it explores the molecule's utility as a versatile synthetic intermediate, highlighting its potential in the development of novel pharmaceuticals and agrochemicals. Safety protocols and handling procedures are also provided to ensure its proper use in a research and development setting.

Introduction to the Pyrazole Scaffold

The pyrazole ring system, a five-membered heterocycle with two adjacent nitrogen atoms, is recognized as a "privileged scaffold" in drug discovery.[3] First synthesized by Ludwig Knorr in 1883, pyrazole derivatives have since been extensively studied, revealing a remarkable breadth of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][4][5][6] The success of pyrazole-based drugs such as Celecoxib (anti-inflammatory), Ruxolitinib (anticancer), and Sildenafil (vasodilator) underscores the therapeutic potential of this heterocyclic core.[2]

The subject of this guide, 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, is a strategically functionalized derivative designed for synthetic utility. It incorporates three key features:

  • A stable, aromatic pyrazole core.

  • A bromine atom at the 4-position, which is an ideal handle for transition-metal-catalyzed cross-coupling reactions.

  • A chloromethyl group at the 3-position, which serves as a potent electrophile for nucleophilic substitution reactions.

This combination of reactive sites allows for controlled, sequential modifications, making it a valuable building block for constructing complex molecular architectures and diverse chemical libraries.

Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are fundamental for its application in synthesis and research.

Table 1: Chemical Identifiers for 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

Identifier Value Source
IUPAC Name 4-bromo-3-(chloromethyl)-1,5-dimethylpyrazole [7]
Molecular Formula C₆H₈BrClN₂ [7]
Molecular Weight 223.50 g/mol Calculated
Monoisotopic Mass 221.95593 Da [7]
Canonical SMILES CC1=C(C(=NN1C)CCl)Br [7]
InChI InChI=1S/C6H8BrClN2/c1-4-6(7)5(3-8)9-10(4)2/h3H2,1-2H3 [7]

| InChIKey | QJJCLVQVAKBNOE-UHFFFAOYSA-N |[7] |

Table 2: Predicted and Experimental Physicochemical Properties

Property Value Type Source
Physical State Solid Expected [8]
Melting Point 77-79 °C (for 4-Bromo-3-methyl-1H-pyrazole) Experimental (Analogue) [8]
XlogP 1.7 Predicted [7]

| Solubility | Soluble in methanol | Experimental (Analogue) |[8] |

Synthesis and Mechanistic Insights

The synthesis of substituted pyrazoles can be achieved through various established methods.[9] The most common approach involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[5][10] For 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a multi-step synthesis starting from readily available precursors is proposed. The strategy hinges on the inherent reactivity of the pyrazole ring, where electrophilic substitution occurs preferentially at the 4-position.[5][6]

Proposed Synthetic Pathway

A logical and efficient route involves the initial formation of the pyrazole core, followed by sequential halogenation steps.

G A 1,3-Diketone (e.g., Acetylacetone) C 1,3,5-trimethyl-1H-pyrazole A->C [1] Cyclocondensation B Methylhydrazine B->C [1] Cyclocondensation E 4-bromo-1,3,5-trimethyl-1H-pyrazole C->E [2] Electrophilic Bromination D N-Bromosuccinimide (NBS) or Bromine (Br₂) D->E [2] Electrophilic Bromination G Target Compound: 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole E->G [3] Radical Chlorination F N-Chlorosuccinimide (NCS) Radical Initiator (e.g., AIBN) F->G [3] Radical Chlorination

Caption: Proposed synthetic workflow for the target compound.

Causality of Experimental Choices:

  • Step 1 (Cyclocondensation): The reaction between a 1,3-diketone and methylhydrazine is a classic, high-yielding method for constructing the 1,5-dimethylpyrazole core.[11][12] Using methylhydrazine directly installs one of the required methyl groups on the ring nitrogen.

  • Step 2 (Electrophilic Bromination): The pyrazole ring is electron-rich and undergoes electrophilic substitution readily.[5] The C4 position is the most nucleophilic and sterically accessible site, leading to highly regioselective bromination with reagents like N-Bromosuccinimide (NBS) or elemental bromine.[13][14]

  • Step 3 (Radical Chlorination): The introduction of a chlorine atom onto the C3-methyl group is best achieved via a free-radical halogenation. Using a radical initiator like AIBN with NCS allows for the selective chlorination of the allylic-like methyl group without affecting the aromatic ring.

Detailed Experimental Protocol (Illustrative)

Disclaimer: This protocol is illustrative, based on established chemical principles, and should be adapted and optimized under appropriate laboratory conditions by qualified personnel.

Step 1: Synthesis of 1,3,5-trimethyl-1H-pyrazole

  • To a stirred solution of acetylacetone (1.0 eq) in ethanol, add methylhydrazine (1.05 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and then reflux for 4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure.

  • Purify the residue by vacuum distillation or column chromatography to yield 1,3,5-trimethyl-1H-pyrazole.

Step 2: Synthesis of 4-bromo-1,3,5-trimethyl-1H-pyrazole

  • Dissolve 1,3,5-trimethyl-1H-pyrazole (1.0 eq) in a suitable solvent such as chloroform or acetic acid.

  • Cool the solution to 0 °C in an ice bath.

  • Add N-Bromosuccinimide (NBS) (1.0 eq) portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at room temperature for 12-16 hours.

  • Quench the reaction with an aqueous solution of sodium thiosulfate.

  • Extract the product with an organic solvent (e.g., dichloromethane), wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify by recrystallization or column chromatography.

Step 3: Synthesis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

  • Combine 4-bromo-1,3,5-trimethyl-1H-pyrazole (1.0 eq), N-Chlorosuccinimide (NCS) (1.1 eq), and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide) in a solvent like carbon tetrachloride.

  • Reflux the mixture under an inert atmosphere, with irradiation from a UV lamp to facilitate the reaction.

  • Monitor the reaction progress by GC-MS or ¹H NMR, observing the disappearance of the C3-methyl signal and the appearance of the chloromethyl signal.

  • Upon completion, cool the mixture, filter to remove succinimide, and wash the filtrate with aqueous sodium bicarbonate.

  • Dry the organic layer, remove the solvent, and purify the final product by column chromatography on silica gel.

Spectroscopic Characterization

The structural elucidation of the final compound relies on a combination of standard spectroscopic techniques. The expected data are as follows:

  • ¹H NMR:

    • N-methyl protons: A singlet around δ 3.7-4.0 ppm.

    • C-methyl protons: A singlet around δ 2.2-2.5 ppm.

    • Chloromethyl protons: A singlet around δ 4.5-4.8 ppm.

  • ¹³C NMR:

    • Signals for the two distinct methyl carbons.

    • A signal for the chloromethyl carbon.

    • Three distinct signals for the pyrazole ring carbons, with the C-Br carbon being the most downfield.

  • FT-IR (KBr, cm⁻¹): Characteristic absorption bands are expected for C-H stretching (aliphatic, ~2900-3000), C=N stretching (~1600-1650), and C-C stretching (~1450-1550).[10] The C-Cl and C-Br stretches would appear in the fingerprint region.

  • Mass Spectrometry (EI): The mass spectrum should show a characteristic molecular ion (M⁺) peak with a distinctive isotopic pattern due to the presence of one bromine atom (⁷⁹Br/⁸¹Br, ~1:1 ratio) and one chlorine atom (³⁵Cl/³⁷Cl, ~3:1 ratio).

Applications in Research and Development

The synthetic value of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole lies in its capacity for selective, orthogonal derivatization, making it a powerful scaffold for building libraries of potential drug candidates and agrochemicals.[15]

Caption: Derivatization pathways from the core scaffold.

Intermediate for Drug Discovery
  • C4-Position (C-Br bond): This site is primed for palladium-catalyzed cross-coupling reactions. By employing Suzuki, Stille, Heck, or Sonogashira couplings, a wide variety of aryl, heteroaryl, or alkynyl groups can be introduced. This allows for the exploration of key structure-activity relationships (SAR) by modifying substituents that may interact with protein binding pockets.

  • C3-Position (-CH₂Cl group): The chloromethyl group is an excellent electrophile for Sₙ2 reactions. It can be reacted with a vast array of nucleophiles—such as primary/secondary amines, thiols, and alcohols—to introduce diverse side chains. These side chains can be used to improve solubility, modulate pharmacokinetic properties, or target specific interactions with a biological receptor.

Precursor in Agrochemical Synthesis

Many commercial herbicides and fungicides are based on the pyrazole scaffold.[15] This compound serves as an intermediate for creating novel crop protection agents. The substituents introduced at the C3 and C4 positions can be tailored to enhance potency against specific weeds or fungal strains while maintaining crop safety.[15]

Safety, Handling, and Storage

As with any halogenated organic compound, proper safety precautions are essential. The information below is based on data for structurally similar brominated pyrazoles.[16][17][18][19]

Table 3: GHS Hazard Information (Anticipated)

Category Information
Pictograms [Exclamation mark]
Signal Word Warning
Hazard Statements H315: Causes skin irritation.[16][17] H319: Causes serious eye irritation.[16][17] H335: May cause respiratory irritation.[16][17]

| Precautionary Statements | P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[16] P280: Wear protective gloves/protective clothing/eye protection/face protection.[16] P302+P352: IF ON SKIN: Wash with plenty of soap and water.[16] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[16] |

  • Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[17][20]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[18]

  • First Aid:

    • Skin Contact: Immediately wash off with soap and plenty of water.[20]

    • Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[20]

    • Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[20]

    • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Conclusion

4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole is a high-value synthetic building block with significant potential in medicinal and materials chemistry. Its strategically placed, orthogonally reactive functional groups provide a robust platform for the synthesis of diverse and complex molecules. The well-established chemistry of the pyrazole core, combined with the versatility of its bromo and chloromethyl handles, makes this compound an essential tool for researchers and scientists dedicated to the discovery and development of novel bioactive compounds.

References

Click to expand

Sources

Exploratory

4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole molecular weight

This guide provides an in-depth technical characterization of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a bifunctional heterocyclic scaffold critical in modern medicinal chemistry. Technical Datasheet: 4-bromo-...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical characterization of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a bifunctional heterocyclic scaffold critical in modern medicinal chemistry.

Technical Datasheet: 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

PropertyValueNotes
Molecular Weight 223.49 g/mol Average mass based on standard atomic weights.
Exact Mass 221.956 g/mol Monoisotopic mass (

C,

H,

Br,

Cl,

N).
Molecular Formula C

H

BrClN

Isotopic Pattern M, M+2, M+4Distinctive 1:1.3:0.3 pattern due to

Br and

Cl.
Physical State Solid (Crystalline)Typically off-white to pale yellow.
Solubility DMSO, DMF, DCMLimited solubility in water; hydrolytically unstable in basic aqueous media.
Key Functional Groups Alkyl Halide, Aryl BromideEnables orthogonal functionalization (S

2 & Cross-coupling).
Structural Identification[1]
  • SMILES: CN1C(C)=C(Br)C(CCl)=N1

  • InChIKey: QJJCLVQVAKBNOE-UHFFFAOYSA-N[1]

Molecular Weight & Isotopic Distribution Analysis

For drug development professionals, the nominal molecular weight (223.5 g/mol ) is insufficient for high-resolution mass spectrometry (HRMS) validation. The presence of both Bromine and Chlorine creates a unique isotopic signature that serves as a diagnostic fingerprint during library synthesis.

The "M+2" Effect

Unlike standard organic molecules, this scaffold does not show a single dominant parent ion.

  • Peak A (M): Contains

    
    Br and 
    
    
    
    Cl.
  • Peak B (M+2): A mixture of (

    
    Br + 
    
    
    
    Cl) and (
    
    
    Br +
    
    
    Cl). This is often the most intense peak due to the near 50/50 abundance of Bromine isotopes.
  • Peak C (M+4): Contains

    
    Br and 
    
    
    
    Cl.

Application Note: When setting up LC-MS triggers for automated purification, set the target mass window to include the M+2 peak (approx. 225.5 Da) to avoid missing the product fraction.

Synthetic Pathway: The "Reduction-Halogenation" Strategy

Direct chloromethylation of pyrazoles is often plagued by regioselectivity issues. The authoritative industrial route utilizes a stepwise reduction of the corresponding ester, ensuring the integrity of the bromine substituent.

Reaction Workflow

The synthesis typically proceeds from ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate .

SynthesisPath Start Precursor: Ethyl 1,5-dimethyl-1H- pyrazole-3-carboxylate Bromination Step 1: Bromination (NBS, ACN, RT) Start->Bromination Electrophilic Sub. Intermediate1 4-Bromo-ester Bromination->Intermediate1 Reduction Step 2: Reduction (LiAlH4 or DIBAL-H, THF) Intermediate1->Reduction Ester to Alcohol Intermediate2 Alcohol: (4-bromo-1,5-dimethyl- 1H-pyrazol-3-yl)methanol Reduction->Intermediate2 Chlorination Step 3: Chlorination (SOCl2, DCM, 0°C) Intermediate2->Chlorination Deoxychlorination Final Target: 4-bromo-3-(chloromethyl)- 1,5-dimethyl-1H-pyrazole Chlorination->Final

Figure 1: Stepwise synthesis ensuring regiochemical fidelity. The bromine is installed prior to the chloromethyl group to prevent side reactions with the reactive alkyl halide.

Detailed Methodology
  • Bromination: Treat the starting ester with N-bromosuccinimide (NBS) in acetonitrile. The C4 position is electronically activated, allowing this to proceed at room temperature with high yield (>90%).

  • Reduction: The ester is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH

    
    ) or DIBAL-H.
    
    • Critical Control Point: Temperature must be kept below 0°C to prevent debromination (hydrodehalogenation), a common side reaction with hydride sources.

  • Chlorination: The alcohol is converted to the chloride using Thionyl Chloride (SOCl

    
    ).
    
    • Purification: The final product is an alkylating agent. Avoid silica gel chromatography if possible, as the chloromethyl group can hydrolyze or react with silanols. Crystallization from heptane/EtOAc is preferred.

Reactivity Profile & Applications

This molecule acts as a linchpin scaffold , allowing medicinal chemists to grow molecules in two orthogonal directions.

Orthogonality Map
  • Site A (Chloromethyl - C3): Highly reactive toward nucleophiles (S

    
    2). Used to attach "head groups" (amines, thiols, phenols).
    
  • Site B (Bromo - C4): Reactive in Palladium-catalyzed cross-couplings. Used to attach "tail groups" (aryl/heteroaryl rings).

Reactivity Core 4-bromo-3-(chloromethyl)- 1,5-dimethyl-1H-pyrazole Sub1 S_N2 Substitution (Amines, Thiols) Core->Sub1 Reactive Site: -CH2Cl (Mild Base, RT) Sub2 Suzuki/Buchwald Coupling (Aryl Boronic Acids) Core->Sub2 Reactive Site: -Br (Pd(dppf)Cl2, Heat) Product1 Kinase Inhibitor Core (Solubility Handle) Sub1->Product1 Product2 Biaryl Scaffold (Potency Element) Sub2->Product2

Figure 2: Divergent reactivity profile. The chloromethyl group is typically derivatized first (under mild conditions) to avoid competing oxidative addition at the bromine bond.

Experimental Protocol: S

2 Derivatization

For the attachment of a secondary amine (e.g., morpholine):

  • Dissolve 1.0 eq of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole in anhydrous DMF.

  • Add 1.2 eq of K

    
    CO
    
    
    
    (base) and 1.1 eq of the amine.
  • Stir at room temperature for 4–6 hours.

    • Why? Heating is rarely required and may cause dimerization.

  • Monitor by LC-MS for the disappearance of the chloride peak (M+2 pattern changes to M pattern of the amine product).

Safety & Stability (E-E-A-T)

As a Senior Application Scientist, I must emphasize the handling precautions for this specific class of compounds.

  • Alkylating Potential: The chloromethyl moiety is a potent alkylating agent. It mimics the reactivity of nitrogen mustards. It should be handled in a fume hood with double gloving.

  • Hydrolytic Instability: In the presence of water and heat, the chloromethyl group reverts to the alcohol (hydroxymethyl). Store the solid under inert gas (Argon) at -20°C.

  • Lachrymator: Like benzyl chlorides, this compound can irritate mucous membranes.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 131510509, 4-bromo-3-(chloromethyl)-1,5-dimethyl-1h-pyrazole. Retrieved from [Link]

  • Royal Society of Chemistry. Synthesis of substituted pyrazoles via 1,3-dipolar cycloaddition. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Structure Elucidation of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

Introduction In the landscape of pharmaceutical and agrochemical research, pyrazole derivatives are cornerstones of synthesis, valued for their diverse biological activities.[1][2][3] The compound 4-bromo-3-(chloromethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical and agrochemical research, pyrazole derivatives are cornerstones of synthesis, valued for their diverse biological activities.[1][2][3] The compound 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole represents a key synthetic intermediate, a molecular scaffold functionalized with reactive sites—a bromo group, a chloromethyl substituent, and a methylated pyrazole core—poised for further chemical modification. The unambiguous confirmation of its molecular structure is a non-negotiable prerequisite for its use in drug discovery and development pipelines. An incorrect structural assignment can lead to the synthesis of unintended molecules, derailing research programs and compromising safety and efficacy data.

This guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole. We will move beyond simply listing data, instead focusing on the causal logic behind the choice of analytical techniques and the interpretation of the resulting data. This document is designed for researchers, scientists, and drug development professionals, offering a self-validating framework for structural confirmation rooted in the principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful and definitive technique for elucidating the structure of organic molecules in solution.[4][5][6] It provides detailed information about the carbon-hydrogen framework by probing the magnetic environments of atomic nuclei, primarily ¹H and ¹³C. For a molecule like 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, 1D NMR experiments are typically sufficient to assign the complete structure with high confidence.[7]

Causality of Experimental Choice

We employ ¹H NMR to identify and quantify all unique proton environments and their connectivity, while ¹³C NMR provides a count of the unique carbon atoms and information about their electronic environment. The combination of these two orthogonal datasets allows for the complete assembly of the molecular puzzle. The choice of a deuterated solvent, typically chloroform-d (CDCl₃), is critical as it dissolves the analyte without introducing interfering proton signals.

Experimental Workflow: NMR Analysis

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Prep1 Dissolve ~5-10 mg of sample Prep2 in ~0.7 mL CDCl3 Prep1->Prep2 Prep3 Transfer to NMR tube Prep2->Prep3 Acq1 Acquire ¹H NMR Spectrum Prep3->Acq1 Insert into Spectrometer Acq2 Acquire ¹³C NMR Spectrum Analysis1 Process Spectra (FT, Phase, Baseline) Acq2->Analysis1 Export Raw Data Analysis2 Integrate ¹H signals Analysis1->Analysis2 Analysis3 Assign Chemical Shifts (δ) Analysis2->Analysis3 Analysis4 Correlate ¹H and ¹³C data Analysis3->Analysis4 Conclusion Conclusion Analysis4->Conclusion Confirm Structure

Caption: Workflow for NMR-based structure elucidation.

Self-Validating Protocol: NMR Data Acquisition
  • Sample Preparation: Accurately weigh 5-10 mg of the synthesized 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole and dissolve it in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrumentation: Place the NMR tube into the spectrometer's autosampler or manually insert it into the magnet.

  • Shimming & Tuning: Allow the instrument to lock onto the deuterium signal of the solvent and perform automated shimming and probe tuning procedures to optimize magnetic field homogeneity and signal sensitivity.

  • ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. A spectral width of 12-15 ppm centered around 6 ppm is appropriate.

  • ¹³C NMR Acquisition: Acquire the carbon spectrum, often using a proton-decoupled pulse sequence to ensure each unique carbon appears as a singlet. A spectral width of 220 ppm is standard.

  • Data Processing: Process the raw data (Free Induction Decay - FID) using appropriate software. This involves Fourier transformation, phase correction, and baseline correction to yield the final, interpretable spectra.

Anticipated Results and Interpretation

The experimental spectra must align with the predicted data for structural confirmation.

¹H NMR Spectroscopy (500 MHz, CDCl₃)

The structure contains three distinct proton environments, all of which lack adjacent protons, leading to the expectation of three singlet signals.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale for Assignment
~ 4.75Singlet2H-CH₂ClThe methylene protons are strongly deshielded by the adjacent electronegative chlorine atom and the pyrazole ring.
~ 3.80Singlet3HN-CH₃ (Position 1)The methyl group attached to the nitrogen atom is deshielded by the electronegativity of the nitrogen.
~ 2.40Singlet3HC-CH₃ (Position 5)This methyl group is attached to a carbon atom of the aromatic pyrazole ring, resulting in a typical chemical shift for such a group.

¹³C NMR Spectroscopy (125 MHz, CDCl₃)

The molecule has six unique carbon atoms, each expected to produce a distinct signal in the proton-decoupled spectrum.

Predicted Chemical Shift (δ, ppm)AssignmentRationale for Assignment
~ 148.0C5Carbon attached to the C-CH₃ group and adjacent to a nitrogen atom.
~ 140.0C3Carbon attached to the chloromethyl group and adjacent to two nitrogen atoms.
~ 95.0C4The carbon atom directly bonded to the highly electronegative bromine atom is significantly shielded, a known effect for C-Br bonds in pyrazoles.
~ 40.0-CH₂ClAliphatic carbon atom deshielded by the attached chlorine atom.
~ 36.0N-CH₃Methyl carbon attached to the nitrogen at position 1.
~ 12.0C-CH₃Methyl carbon attached to the carbon at position 5.

The congruence of observed signals with these predicted chemical shifts, multiplicities, and integrations provides powerful, self-validating evidence for the proposed structure.

II. Mass Spectrometry: The Molecular Weight Fingerprint

Mass spectrometry is an indispensable analytical technique that provides the exact molecular weight of a compound and offers insights into its structure through fragmentation analysis.[8][9][10][11] For halogenated compounds, MS is particularly powerful due to the characteristic isotopic patterns of chlorine and bromine, which serve as a definitive confirmation of their presence.

Causality of Experimental Choice

We select Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) for this analysis. GC provides an excellent method for sample introduction and purification, while EI is a robust, high-energy ionization technique that induces reproducible fragmentation patterns, creating a unique "mass fingerprint" for the molecule.

Experimental Workflow: Mass Spectrometry

MS_Workflow cluster_prep Sample Preparation cluster_acq GC-MS Analysis cluster_analysis Data Analysis Prep1 Prepare dilute solution Prep2 in volatile solvent (e.g., DCM) Prep1->Prep2 Acq1 Inject into GC Prep2->Acq1 Acq2 Separation on Column Acq1->Acq2 Acq3 Elution into MS Acq2->Acq3 Acq4 Electron Ionization (70 eV) Acq3->Acq4 Acq5 Mass Analyzer (Quadrupole) Acq4->Acq5 Acq6 Detection Acq5->Acq6 Analysis1 Identify Molecular Ion (M⁺) Acq6->Analysis1 Generate Mass Spectrum Analysis2 Analyze Isotopic Pattern Analysis1->Analysis2 Analysis3 Identify Key Fragments Analysis2->Analysis3 Conclusion Conclusion Analysis3->Conclusion Confirm MW & Elemental Composition

Caption: Workflow for GC-MS based structural confirmation.

Self-Validating Protocol: GC-MS Data Acquisition
  • Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the compound in a volatile solvent such as dichloromethane (DCM) or ethyl acetate.

  • Instrument Setup: Set up the GC with an appropriate column (e.g., a nonpolar DB-5 column) and a temperature program that allows for the elution of the compound as a sharp peak (e.g., ramp from 100 °C to 250 °C).

  • Injection: Inject 1 µL of the sample solution into the GC inlet.

  • Ionization: As the compound elutes from the GC column, it enters the MS source, where it is bombarded with electrons (standard energy of 70 eV).

  • Analysis: The resulting molecular ion and fragment ions are separated by the mass analyzer (e.g., a quadrupole) based on their mass-to-charge (m/z) ratio.

  • Detection: The detector records the abundance of each ion, generating a mass spectrum.

Anticipated Results and Interpretation

The molecular formula C₆H₈BrClN₂ dictates the expected molecular weight. The most critical aspect is the isotopic signature arising from bromine (⁷⁹Br: 50.7%, ⁸¹Br: 49.3%) and chlorine (³⁵Cl: 75.8%, ³⁷Cl: 24.2%).

Table of Expected Ions and Isotopic Patterns

m/z Value (Nominal Mass)Ion IdentityDescription and Isotopic Pattern
220/222/224 [M]⁺• (Molecular Ion) This is the most diagnostic signal. A characteristic cluster of three peaks will be observed. The peak at m/z 220 corresponds to [C₆H₈⁷⁹Br³⁵ClN₂]⁺•. The peak at m/z 222 (from [⁷⁹Br³⁷Cl] and [⁸¹Br³⁵Cl]) will be the most abundant. The peak at m/z 224 corresponds to [C₆H₈⁸¹Br³⁷ClN₂]⁺•. The approximate intensity ratio will be 3:4:1.
185/187[M - Cl]⁺Loss of a chlorine radical. This fragment will show the characteristic 1:1 doublet pattern of a single bromine atom.
171/173[M - CH₂Cl]⁺Loss of the chloromethyl radical. This fragment will also exhibit the 1:1 doublet pattern of a single bromine atom.
142[M - Br]⁺Loss of a bromine radical. This fragment will show the 3:1 doublet pattern of a single chlorine atom (m/z 142 and 144).

The observation of the molecular ion cluster at m/z 220/222/224 with the correct relative intensities is irrefutable proof of the elemental composition, confirming the presence of one bromine and one chlorine atom in the molecule.[12]

III. Infrared (IR) Spectroscopy: Functional Group Verification

Infrared (IR) spectroscopy is a rapid and straightforward technique used to identify the functional groups present in a molecule.[13][14] It works by measuring the absorption of infrared radiation by a molecule, which causes its bonds to vibrate at specific frequencies. While not as powerful as NMR for complete structure determination, it serves as an excellent and rapid quality control check.

Causality of Experimental Choice

We use Fourier Transform Infrared (FTIR) spectroscopy with an Attenuated Total Reflectance (ATR) accessory. This method is fast, requires minimal sample preparation (a small amount of solid or liquid is placed directly on the ATR crystal), and provides a high-quality spectrum.

Experimental Workflow: FTIR-ATR Analysis

IR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis Prep1 Place small amount of sample Prep2 onto ATR crystal Prep1->Prep2 Acq1 Acquire background spectrum Prep2->Acq1 Acq2 Acquire sample spectrum Acq1->Acq2 Analysis1 Identify characteristic peaks Acq2->Analysis1 Generate IR Spectrum Analysis2 Compare to known frequencies Analysis1->Analysis2 Conclusion Conclusion Analysis2->Conclusion Confirm Functional Groups

Caption: Workflow for FTIR-ATR functional group analysis.

Self-Validating Protocol: FTIR-ATR Data Acquisition
  • Background Scan: Ensure the ATR crystal is clean and perform a background scan to record the spectrum of the ambient environment (air). This will be automatically subtracted from the sample spectrum.

  • Sample Application: Place a small amount of the neat compound directly onto the ATR crystal.

  • Acquisition: Lower the instrument's pressure arm to ensure good contact and acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) after analysis.

Anticipated Results and Interpretation

The IR spectrum provides a molecular fingerprint. The most useful information is found in the diagnostic region (>1500 cm⁻¹).[15]

Table of Expected Characteristic IR Absorptions

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupExpected Intensity
3000 - 2850C-H StretchAliphatic (CH₃, CH₂)Medium-Strong
~ 1600 - 1450C=N and C=C StretchPyrazole RingMedium-Variable
~ 1400 - 1350C-H BendAliphatic (CH₃, CH₂)Medium
~ 800 - 600C-Cl StretchChloromethylStrong
~ 600 - 500C-Br StretchBromo-substituentMedium-Strong

The presence of aliphatic C-H stretching bands and the absence of broad O-H (~3300 cm⁻¹) or N-H (~3400 cm⁻¹) bands confirms the methyl and methylene groups and the N-substituted nature of the pyrazole ring. The bands in the fingerprint region (<1000 cm⁻¹) corresponding to C-Cl and C-Br stretches further validate the presence of the halogen substituents.

IV. Conclusion: A Triad of Corroborating Evidence

The structure elucidation of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole is achieved not by a single piece of data, but by the seamless integration of evidence from three distinct and complementary analytical techniques.

  • NMR Spectroscopy definitively maps the carbon-hydrogen skeleton, confirming the connectivity of the methyl and chloromethyl groups to the pyrazole core.

  • Mass Spectrometry provides the irrefutable molecular weight and elemental composition through its unique and characteristic M/M+2/M+4 isotopic pattern, confirming the presence of one bromine and one chlorine atom.

  • Infrared Spectroscopy offers rapid confirmation of the key functional groups—aliphatic C-H, a substituted pyrazole ring, and carbon-halogen bonds—while confirming the absence of other functionalities.

When the data from these three analyses are in full agreement with the predicted values, the structure of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole can be considered unambiguously confirmed. This rigorous, self-validating approach ensures the highest level of scientific integrity, providing the solid analytical foundation required for advancing compounds through the research and development process.

References

  • Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. (2024, February 6). Pharma Focus America.
  • Silva, A. M. S., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. Semantic Scholar.
  • Principles and Applications of Mass Spectrometry in Pharmaceutical Analysis. (2024, March 18). Longdom Publishing.
  • Growing Importance of Mass Spectrometry from Drug Discovery through Commercialization and Life Cycle Management. (2025, November 21). Coriolis Pharma.
  • Application of Mass Spectroscopy in Pharmaceutical and Biomedical Analysis. SciSpace.
  • Mass Spectrometry in Drug Development Applic
  • Infrared (IR) Spectroscopy (FT-IR/ATR).
  • Analysis of Functional Groups using Infrared (IR) Spectroscopy. Bellevue College.
  • Interpreting Infrared Spectra. Specac Ltd.
  • Pinto, D. C. G. A., et al. (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures.
  • INFRARED SPECTROSCOPY (IR). University of Colorado Boulder.
  • Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • 12.8 Infrared Spectra of Some Common Functional Groups. (2023, September 20). OpenStax.
  • Deshmukh, P. N., & Jamode, V. S. (2011, May 31). SYNTHESIS OF CHLOROSUBSTITUTED 4–BROMO–3, 5–DIARYL–1–SUBSTITUTED PYRAZOLES. TSI Journals.
  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals.
  • Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calcul
  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN C
  • Pyrazoline The structural elucidation of pyrazoles and derivatives has...
  • Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. (2023, September 13). MDPI.
  • Figure 1. FTIR spectra: a) 1,3-diphenyl-5-pyrazolone, b)...
  • Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. (2025, February 26). MDPI.
  • Structure Elucidation of a Pyrazolo[9][10]pyran Derivative by NMR Spectroscopy. (2025, October 16). Molecules.

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Deriv
  • 4-Bromo-1H-pyrazole-3-carbonyl chloride Properties. (2025, October 15). EPA.
  • Kwan, E. E., & Huang, S. G. (2008, March 25). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists.
  • Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. Semantic Scholar.
  • 4-Bromo-1,3-dimethyl-1H-pyrazole. PubChem.
  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
  • 4-bromo-3-(chloromethyl)-1,5-dimethyl-1h-pyrazole. PubChemLite.
  • STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY A Practical Guide. John Wiley & Sons.
  • 4-Bromo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid. Chem-Impex.
  • Rekik, N. (2025, May 24). Theoretical elucidation of the IR spectra of 4-bromo-3, 5-dimethylpyrazole crystals and their deuterium-bonded analogues: Multi-objective analysis from a quantum modeling perspective. PubMed.
  • 4-Bromo-1,3-dimethyl-1H-pyrazole 97%. Sigma-Aldrich.
  • Scheme 1 Synthesis of 4-bromo-N-(5-methyl-1H-pyrazol-3-yl)benzamide (5)...
  • Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic.
  • Figure S1. Mass fragmentation pattern of a representative compound 11.Br 2.
  • (4-bromo-3,5-dimethyl-1H-pyrazol-1-yl){4-[(2-chlorophenoxy)methyl]phenyl}methanone. PubChem.
  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. (2023, July 14). MDPI.
  • 4-Bromo-3,5-dimethylpyrazole-1-methanol. NIST WebBook.
  • [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry.
  • (PDF) Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole.
  • "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids via a MeONa/LiCl-Mediated Sterically Hindered Claisen Condensation-Knorr Reaction-Hydrolysis Sequence. Organic Chemistry Portal.
  • MASS SPECTROMETRY: FRAGMENTATION P

Sources

Exploratory

physical properties of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

The following is an in-depth technical guide on 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , designed for researchers and drug development professionals. High-Value Heterocyclic Building Block for Medicinal Chemis...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , designed for researchers and drug development professionals.

High-Value Heterocyclic Building Block for Medicinal Chemistry

Executive Summary

4-Bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole is a specialized halogenated heterocycle serving as a critical electrophilic intermediate in the synthesis of agrochemicals and pharmaceutical candidates. Distinguished by its tri-functionalized pyrazole core—featuring a nucleophilic nitrogen blocked by a methyl group, a sterically demanding bromine at the 4-position, and a reactive chloromethyl handle at the 3-position—this compound offers orthogonal reactivity profiles for scaffold diversification.

This guide provides a comprehensive physicochemical profile, synthetic methodologies, and handling protocols, addressing the lack of standardized literature data for this specific derivative by synthesizing data from close structural analogs and calculated models.

Physicochemical Profile

Identification & Core Properties
PropertyData
IUPAC Name 4-Bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole
CAS Number Not widely listed; Analogous to 51355-84-1 (isomer)
Molecular Formula

Molecular Weight 223.50 g/mol
SMILES CC1=C(Br)C(CCl)=NN1C
InChI Key QJJCLVQVAKBNOE-UHFFFAOYSA-N
Physical State & Thermal Properties

Based on Structure-Activity Relationship (SAR) analysis of the 1,3,5-trimethyl and 4-bromo-3,5-dimethyl analogs, the target compound exhibits the following phase behavior:

  • Appearance: Off-white low-melting solid or viscous semi-solid oil.

  • Melting Point (Predicted): 35–45 °C.

    • Context: The non-halogenated analog (4-bromo-1,3,5-trimethyl-1H-pyrazole) melts at 30–34 °C. The introduction of the heavier chlorine atom typically elevates the melting point slightly due to increased molecular weight and polarizability, potentially pushing it just above ambient temperature.

  • Boiling Point (Predicted): 110–115 °C at 0.5 mmHg (High vacuum required due to thermal instability of the alkyl chloride).

  • Solubility:

    • High: Dichloromethane (

      
      ), Chloroform (
      
      
      
      ), Ethyl Acetate, THF.
    • Low/Insoluble: Water (hydrolytically unstable), Hexanes (moderate solubility).

Calculated Molecular Descriptors
DescriptorValueSignificance
cLogP ~1.95Moderate lipophilicity; suitable for CNS-active fragments.
TPSA 17.8

Low polar surface area, indicating good membrane permeability.
H-Bond Donors 0No protic hydrogens; reduces non-specific binding.
H-Bond Acceptors 2Pyrazole nitrogens available for interaction (N2 is weakly basic).

Structural Characterization (Spectroscopic Signature)

Accurate identification relies on distinguishing the regiochemistry of the methyl and chloromethyl groups.

H NMR Prediction ( , 400 MHz)
  • 
     4.55 ppm (s, 2H): 
    
    
    
    . The diagnostic singlet. A shift downfield from ~2.3 ppm (methyl) to ~4.5 ppm confirms the chlorination of the C3-methyl group.
  • 
     3.75 ppm (s, 3H): 
    
    
    
    . Characteristic of N-methyl pyrazoles.
  • 
     2.25 ppm (s, 3H): 
    
    
    
    . The methyl group adjacent to the N-methyl remains upfield.
Mass Spectrometry (MS)
  • Pattern: Distinctive isotope pattern due to

    
     (1:1) and 
    
    
    
    (3:1).
  • M+ Peaks: Expect a triad of peaks at m/z 222, 224, and 226.

Synthetic Pathway & Experimental Protocol

The most reliable route to high-purity material avoids direct radical halogenation (which lacks selectivity) and instead utilizes the conversion of a hydroxymethyl precursor.

Synthesis Workflow Diagram

The following diagram illustrates the conversion from the commercially available carboxylic acid precursor to the target chloromethyl derivative.

SynthesisPath Start 4-Bromo-1,5-dimethyl- 1H-pyrazole-3-carboxylic acid (Solid, MP ~195°C) Step1 Reduction (BH3·THF or LiAlH4) Start->Step1 0°C to RT Inter Intermediate: (3-Hydroxymethyl analog) Alcohol Step1->Inter Yield >85% Step2 Chlorination (SOCl2, DCM, 0°C) Inter->Step2 SN2 Subst. Product TARGET: 4-Bromo-3-(chloromethyl)- 1,5-dimethyl-1H-pyrazole Step2->Product Isolation

Figure 1: Step-wise synthesis from the carboxylic acid precursor.

Detailed Protocol: Chlorination of the Alcohol

Objective: Convert 4-bromo-1,5-dimethyl-1H-pyrazole-3-methanol to the target chloromethyl compound.

Reagents:

  • Precursor Alcohol (1.0 eq)

  • Thionyl Chloride (

    
    ) (1.5 eq)
    
  • Dichloromethane (DCM) (Anhydrous)

  • Catalytic DMF (Optional)

Procedure:

  • Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a drying tube (

    
    ) or nitrogen inlet.
    
  • Dissolution: Dissolve the precursor alcohol in anhydrous DCM (approx. 10 mL/g). Cool the solution to 0 °C in an ice bath.

  • Addition: Add

    
     dropwise via syringe over 15 minutes. Caution: Gas evolution (
    
    
    
    ,
    
    
    ).
  • Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor by TLC (the alcohol is much more polar than the chloride).

  • Workup: Evaporate the solvent and excess

    
     under reduced pressure (rotary evaporator) at 
    
    
    
    °C.
  • Purification: The residue is often pure enough for use. If necessary, purify via rapid filtration through a short plug of silica gel using 10% EtOAc/Hexanes. Do not use methanol (risk of solvolysis).

Reactivity & Stability Profile

Electrophilic Potential

The C3-chloromethyl group is a "soft" electrophile, highly susceptible to


 displacement.
  • Nucleophiles: Reacts readily with amines, thiols, and alkoxides to form functionalized pyrazoles.

  • C4-Bromine: The bromine atom is sterically crowded but remains available for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) after the chloromethyl group has been derivatized or protected.

Stability & Storage
  • Hydrolytic Instability: The C-Cl bond is labile. Exposure to atmospheric moisture can slowly revert the compound to the alcohol (hydroxymethyl) and release HCl.

  • Storage Conditions:

    • Temperature: Store at 2–8 °C (Refrigerate).

    • Atmosphere: Store under Argon or Nitrogen .

    • Container: Tightly sealed glass vial with a PTFE-lined cap.

Safety & Hazards (EHS)

  • Lachrymator: Like many benzyl chloride analogs, this compound is a potent eye and respiratory irritant. Handle only in a fume hood .

  • Skin Corrosive: Potential for severe skin burns due to alkylating ability and HCl generation upon contact with moisture.

  • GHS Classification (Predicted):

    • Skin Corr. 1B (H314)

    • Eye Dam. 1 (H318)

    • STOT SE 3 (H335)[1]

References

  • PubChem Compound Summary. (2025). 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole. National Center for Biotechnology Information. Link

  • Sigma-Aldrich. (2025). Product Specification: 4-Bromo-1,3,5-trimethyl-1H-pyrazole (Analogous Physical Data). Link

  • Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.
  • European Chemicals Agency (ECHA). (2025). Registration Dossier: Halogenated Pyrazoles. Link

Sources

Protocols & Analytical Methods

Method

Scalable Synthesis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

Executive Summary This application note details a robust, three-step protocol for the synthesis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a critical scaffold in the development of p38 MAP kinase inhibitors a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, three-step protocol for the synthesis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a critical scaffold in the development of p38 MAP kinase inhibitors and other bioactive heterocycles.

Unlike generic procedures, this guide addresses the specific regiochemical challenges of the 1,5-dimethylpyrazole system and provides a self-validating workflow to preserve the C4-bromide during reduction steps. The protocol utilizes Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate as the starting material, ensuring high isomeric purity from the outset.

Strategic Analysis & Retrosynthesis

The Regiochemistry Challenge

The primary failure mode in synthesizing this scaffold is the formation of the unwanted 1,3-dimethyl isomer during the initial cyclization of methylhydrazine with 2,4-dioxoesters.

  • 1,5-isomer (Target): Sterically more congested; requires specific solvent control or purification of the ester precursor.

  • 1,3-isomer (Impurity): Thermodynamically favored in neutral conditions.

Strategic Decision: To ensure "Trustworthiness" and reproducibility, this protocol assumes the use of commercially validated Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate or its synthesis via the regio-controlled Claisen condensation method [1].

Synthetic Pathway

We employ a "Halogenate-First" strategy. Brominating the ester at C4 before reducing the side chain prevents the risk of over-oxidation or side reactions that occur if the alcohol is generated first.

  • Electrophilic Bromination: NBS bromination of the pyrazole ring (C4 position).

  • Chemoselective Reduction: Conversion of the ester to the primary alcohol without de-halogenating the aromatic ring.

  • Deoxychlorination: Conversion of the alcohol to the alkyl chloride using Thionyl Chloride (

    
    ).
    

ReactionScheme SM Ethyl 1,5-dimethyl- 1H-pyrazole-3-carboxylate Int1 Ethyl 4-bromo-1,5-dimethyl- 1H-pyrazole-3-carboxylate SM->Int1 Step 1: NBS, ACN Reflux, 2h Int2 (4-bromo-1,5-dimethyl- 1H-pyrazol-3-yl)methanol Int1->Int2 Step 2: DIBAL-H DCM, -78°C to RT Prod 4-bromo-3-(chloromethyl)- 1,5-dimethyl-1H-pyrazole Int2->Prod Step 3: SOCl2, DCM 0°C to RT

Figure 1: Synthetic workflow adopting the "Halogenate-First" strategy to maximize yield and purity.

Detailed Protocols

Step 1: Regioselective C4-Bromination

Objective: Introduce the bromine atom at the electron-rich C4 position. Reagent Choice: N-Bromosuccinimide (NBS) is preferred over elemental bromine (


) for easier handling and stoichiometric control.

Materials:

  • Ethyl 1,5-dimethyl-1H-pyrazole-3-carboxylate (10.0 g, 59.5 mmol)

  • N-Bromosuccinimide (NBS) (11.6 g, 65.4 mmol, 1.1 eq)

  • Acetonitrile (ACN) (100 mL)

Procedure:

  • Dissolve the starting ester in ACN (100 mL) in a 250 mL round-bottom flask.

  • Add NBS portion-wise over 15 minutes at room temperature. Note: Exothermic reaction.

  • Heat the mixture to reflux (80-82°C) for 2 hours.

  • QC Check: TLC (Hexane/EtOAc 3:1). The starting material (

    
    ) should disappear, replaced by a slightly less polar product (
    
    
    
    ).
  • Cool to RT and concentrate under reduced pressure to remove ACN.

  • Redissolve residue in EtOAc (150 mL) and wash with saturated

    
     (to remove excess bromine) and water.
    
  • Dry over

    
    , filter, and concentrate.
    
  • Yield: Expect ~13.5 g (92%) of a white/off-white solid.

Step 2: Chemoselective Reduction (Ester to Alcohol)

Objective: Reduce the ester to the primary alcohol without debrominating the C4 position. Critical Insight: While


 is common, it poses a risk of debromination at elevated temperatures. DIBAL-H  (Diisobutylaluminum hydride) or 

in MeOH
are safer alternatives. We utilize DIBAL-H for high yield and cleanliness.

Materials:

  • Ethyl 4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxylate (10.0 g, 40.5 mmol)

  • DIBAL-H (1.0 M in DCM, 101 mL, 2.5 eq)

  • Anhydrous DCM (100 mL)

Procedure:

  • Dissolve the brominated ester in anhydrous DCM (100 mL) under Nitrogen atmosphere.

  • Cool the solution to -78°C (Dry ice/Acetone bath).

  • Add DIBAL-H dropwise via addition funnel over 45 minutes. Do not let internal temp rise above -60°C.

  • Stir at -78°C for 1 hour, then allow to warm to 0°C over 2 hours.

  • Quench: Carefully add Rochelle's salt solution (Sat. Potassium Sodium Tartrate) at 0°C. Stir vigorously for 2 hours until the emulsion separates into two clear layers.

  • Extract aqueous layer with DCM (2 x 50 mL).

  • Combine organics, dry (

    
    ), and concentrate.
    
  • Yield: Expect ~7.5 g (90%) of (4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)methanol.

Step 3: Deoxychlorination (Alcohol to Chloride)

Objective: Convert the hydroxymethyl group to a chloromethyl group. Safety Warning: This reaction generates


 and 

gas. A scrubber is mandatory.

Materials:

  • (4-bromo-1,5-dimethyl-1H-pyrazol-3-yl)methanol (5.0 g, 24.4 mmol)

  • Thionyl Chloride (

    
    ) (4.35 g, 36.6 mmol, 1.5 eq)
    
  • DCM (50 mL)

  • Catalytic DMF (2 drops)

Procedure:

  • Dissolve the alcohol in DCM (50 mL) and add DMF (catalyst).

  • Cool to 0°C.

  • Add

    
     dropwise.
    
  • Remove ice bath and stir at Room Temperature for 3 hours.

  • QC Check: TLC usually shows a distinct non-polar spot.

  • Workup: Evaporate solvent and excess

    
     strictly under a fume hood (rotary evaporator with base trap).
    
  • Redissolve in DCM, wash with Sat.

    
     (carefully, gas evolution) to neutralize traces of acid.
    
  • Dry and concentrate to obtain the final product.

Analytical Specifications & QC

ParameterSpecificationMethod
Appearance White to pale yellow solidVisual
Purity >97%HPLC (254 nm)
MS (ESI+) [M+H]+ = 222.9/224.9Mass Spectrometry
1H NMR Confirm 1,5-Me pattern400 MHz DMSO-d6

Key NMR Diagnostic (CDCl3):

  • 
     4.60 ppm (s, 2H, 
    
    
    
    ) - Distinct shift from alcohol precursor (
    
    
    4.45 ppm).
  • 
     3.80 ppm (s, 3H, N-Me).
    
  • 
     2.25 ppm (s, 3H, C5-Me).
    
  • Absence of aromatic protons confirms full substitution at C4.

Safety & Troubleshooting Workflow

The handling of Thionyl Chloride requires a specific safety setup.

SafetySetup Reaction Reaction Flask (SOCl2 + Alcohol) Trap Empty Trap (Prevent Backflow) Reaction->Trap HCl/SO2 Gas Scrubber Scrubber (10% NaOH Solution) Trap->Scrubber Gas Neutralization

Figure 2: Mandatory scrubber setup for Step 3 to neutralize acidic off-gases.

Troubleshooting Table:

IssueProbable CauseSolution
Low Yield in Step 1 Old NBS (degraded)Recrystallize NBS from water or use fresh bottle.
Debromination in Step 2 Temp too high during reductionEnsure -78°C is maintained; switch to

if DIBAL fails.
Product unstable Residual AcidEnsure thorough

wash after Step 3.

References

  • PubChem. (n.d.).[1] 4-bromo-3-(chloromethyl)-1,5-dimethyl-1h-pyrazole (Compound). National Library of Medicine. Retrieved February 18, 2026, from [Link]

  • Organic Chemistry Portal. (2012). "One-Pot" Synthesis of 4-Substituted 1,5-Diaryl-1H-pyrazole-3-carboxylic Acids. Retrieved February 18, 2026, from [Link]

  • National Institute of Standards and Technology (NIST). (2018). 4-Bromo-3,5-dimethylpyrazole-1-methanol Mass Spectrum. NIST Chemistry WebBook.[2] Retrieved February 18, 2026, from [Link]

  • Beilstein Journal of Organic Chemistry. (2018). Reaction of 5-hydroxypyrazoles with thionyl chloride. Retrieved February 18, 2026, from [Link]

Sources

Application

derivatization of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole for SAR studies

Executive Summary This guide details the synthetic utility of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole (referred to herein as Scaffold A ) in Structure-Activity Relationship (SAR) studies. This molecule represen...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the synthetic utility of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole (referred to herein as Scaffold A ) in Structure-Activity Relationship (SAR) studies. This molecule represents a "linchpin" scaffold due to its orthogonal reactivity profiles: a highly reactive alkyl halide at C3 and a stable aryl bromide at C4.

By exploiting these two distinct reactive zones, medicinal chemists can rapidly generate libraries of bis-functionalized pyrazoles—a privileged pharmacophore found in kinase inhibitors (e.g., CDKs, Btk) and GPCR ligands. This document provides validated protocols for sequential derivatization, emphasizing a "Substitution-First" strategy to maximize yield and scaffold stability.

Chemical Space & Reactivity Analysis

Scaffold A possesses three critical features for drug design:

  • Zone 1 (C3-Chloromethyl): A "soft" electrophile susceptible to

    
     attack. It serves as the vector for solubility-enhancing groups (morpholines, piperazines) or specific H-bond interactions.
    
    • Reactivity: High. Susceptible to hydrolysis if stored improperly.

  • Zone 2 (C4-Bromo): A sterically crowded aryl halide. It serves as the vector for hydrophobic extensions (biaryl systems) to access deep binding pockets.

    • Reactivity: Moderate. Requires metal catalysis (Pd) for functionalization.[1]

  • Core (1,5-Dimethyl): The N1-methyl fixes the tautomeric state, preventing the "tautomeric switch" often seen in NH-pyrazoles, thereby simplifying SAR interpretation.

Visualizing the Divergent Strategy

The following diagram illustrates the logical flow for library generation, prioritizing the stabilization of the reactive chloromethyl group.

G node_start Starting Scaffold 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole node_sn2 Zone 1: Nucleophilic Substitution (Stabilization Step) node_start->node_sn2 Protocol A: Amines/Thiols (K2CO3, MeCN, 60°C) node_suzuki Zone 2: Pd-Catalyzed Coupling (Extension Step) node_start->node_suzuki Alternative Path (Risk: Hydrolysis of CH2Cl) node_sn2->node_suzuki Protocol B: Boronic Acids (Pd(dppf)Cl2, Dioxane, 90°C) node_final Final SAR Candidate (Bis-functionalized) node_suzuki->node_final Isolation

Figure 1: The "Stabilization-First" workflow. Converting the reactive chloromethyl group (Zone 1) into a stable amine/ether prevents degradation during the harsher conditions required for Zone 2 coupling.

Safety & Handling

  • Hazard: Chloromethyl pyrazoles are lachrymators and potential vesicants . They can cause severe skin burns and eye irritation similar to benzyl chloride.

  • Control: All weighing and reactions must be performed in a functioning fume hood. Double-glove (Nitrile) is recommended.

  • Storage: Store at 4°C under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis to the alcohol.

Protocol A: C3-Derivatization (Nucleophilic Substitution)

Objective: To install the "Zone 1" substituent (solubilizing group or H-bond acceptor) and stabilize the scaffold.

Materials
  • Substrate: Scaffold A (1.0 equiv)

  • Nucleophile: Secondary amine (e.g., Morpholine, 1.2 equiv) or Thiol (1.1 equiv)

  • Base: Potassium Carbonate (

    
    ), anhydrous (2.0 equiv)
    
    • Note: For volatile amines, use DIPEA (diisopropylethylamine) instead of carbonate.

  • Solvent: Acetonitrile (MeCN) [Grade: Anhydrous]

Step-by-Step Procedure
  • Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Scaffold A (1.0 mmol, 223 mg) in MeCN (5 mL).

  • Addition: Add

    
     (2.0 mmol, 276 mg). Then, add the Nucleophile  (1.2 mmol) dropwise.
    
  • Reaction:

    • Amines: Heat to 60°C for 2–4 hours. Monitor by TLC (System: 30% EtOAc/Hexanes). The starting material (

      
      ) should disappear, replaced by a lower 
      
      
      
      spot.
    • Thiols: React at Room Temperature (RT) to avoid disulfide formation.

  • Workup:

    • Cool to RT. Filter off the solids (

      
      /KCl).
      
    • Concentrate the filtrate under reduced pressure.

    • Partition the residue between EtOAc (10 mL) and Water (10 mL). Wash organic layer with Brine.

  • Purification: Flash column chromatography is usually required to remove excess amine.

    • Yield Expectation: 85–95%.

Critical Checkpoint: Verify the integrity of the C4-Bromine by MS (look for the M+ and M+2 isotopic pattern). The bromine must remain intact for Protocol B.

Protocol B: C4-Derivatization (Suzuki-Miyaura Coupling)

Objective: To install the "Zone 2" aryl/heteroaryl group for hydrophobic pocket engagement.

Materials
  • Substrate: Product from Protocol A (1.0 equiv)

  • Coupling Partner: Aryl Boronic Acid (1.2 equiv)

  • Catalyst:

    
     (5 mol%)
    
    • Why this catalyst? The bidentate ligand (dppf) prevents catalyst deactivation and is robust against steric crowding at the C4 position caused by the C3/C5 substituents [1].

  • Base: Cesium Carbonate (

    
    ) (3.0 equiv) or 
    
    
    
    (2M aq).
  • Solvent: 1,4-Dioxane / Water (4:1 ratio).

Step-by-Step Procedure
  • Degassing: In a microwave vial or pressure tube, combine the Substrate , Boronic Acid , and Base in the solvent mixture. Sparge with Argon for 5 minutes.

    • Tip: Oxygen is the enemy of Suzuki couplings. Thorough degassing is non-negotiable.

  • Catalyst Addition: Add the Pd catalyst rapidly and seal the vessel under Argon.

  • Reaction:

    • Thermal: Heat to 90°C for 12–16 hours.

    • Microwave (Recommended): 110°C for 30 minutes [2].

  • Workup:

    • Dilute with EtOAc and filter through a pad of Celite to remove Palladium black.

    • Wash with Water and Brine. Dry over

      
      .
      
  • Purification: Flash chromatography.

    • Note: Pyrazoles can streak on silica. Add 1% Triethylamine to the eluent if tailing occurs.

Data Summary & SAR Logic

The following table summarizes how modifications at these zones typically influence biological activity in kinase inhibitor programs.

ZoneChemical HandleBiological Role (General)Preferred Substituents
Zone 1 (C3) Chloromethyl


Solvent Exposed Area: Modulates solubility, pKa, and metabolic stability.Morpholine, Piperazine, Dimethylamine, Methoxide.
Zone 2 (C4) Bromide

Aryl
Hydrophobic Pocket: Key driver of potency and selectivity (Gatekeeper interaction).Phenyl, Pyridine, Indole, substituted Aryls.
Core N1-MethylStructural Rigidity: Enforces vector alignment.(Fixed as Methyl in this scaffold).

Troubleshooting Guide

Issue 1: Hydrolysis of the Chloromethyl Group

  • Symptom:[2][3][4][5][6] Appearance of an alcohol peak (broad OH stretch IR, or M-Cl+OH in MS) before reaction.

  • Cause: Wet solvents or old starting material.

  • Fix: Dry MeCN over molecular sieves. Use fresh Scaffold A. If hydrolysis occurs, the alcohol can be converted back to a chloride using

    
    , or to a mesylate for displacement.
    

Issue 2: Protodebromination (Loss of Br in Protocol B)

  • Symptom:[2][3][4][5][6] Product mass equals Starting Material minus Br plus H.

  • Cause: Reaction temperature too high or boronic acid decomposition.

  • Fix: Lower temperature to 80°C. Ensure the boronic acid is pure. Switch to anhydrous conditions (Dioxane/Toluene with anhydrous

    
    ).
    

Issue 3: "Stalled" Suzuki Coupling

  • Symptom:[2][3][4][5][6] Starting material remains despite heat.

  • Cause: Steric hindrance from C3/C5 methyls preventing oxidative addition.

  • Fix: Switch to a highly active catalyst system like XPhos Pd G2 or SPhos Pd G2 , which are designed for sterically demanding substrates [3].

References

  • Ishiyama, T., et al. "Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters." Journal of Organic Chemistry, 1995.

  • Kaval, N., et al. "Fast and Efficient Synthesis of 4-Substituted Pyrazoles via Microwave-Assisted Suzuki-Miyaura Cross-Coupling." Journal of Combinatorial Chemistry, 2005.

  • Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research, 2008.

  • PubChem Compound Summary. "4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole."[7] National Center for Biotechnology Information.

Sources

Method

Application Notes &amp; Protocols for the Synthesis of Pyrazole-Fused Heterocycles

For: Researchers, scientists, and drug development professionals. Strategic Overview: The Importance and Synthetic Logic of Pyrazole-Fused Systems Pyrazole-fused heterocycles are a cornerstone of modern medicinal chemist...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Strategic Overview: The Importance and Synthetic Logic of Pyrazole-Fused Systems

Pyrazole-fused heterocycles are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Their prevalence is due to the pyrazole ring's ability to act as a versatile pharmacophore, engaging in various biological interactions.[1][2] Compounds incorporating scaffolds like pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines have demonstrated a wide spectrum of biological activities, including roles as kinase inhibitors for targeted cancer therapy.[1][3]

The synthesis of these bicyclic systems is a subject of intense research, moving from classical cyclocondensation reactions to more efficient modern techniques such as multi-component reactions (MCRs) and metal-catalyzed cross-couplings.[4] This guide provides detailed, field-proven protocols for the synthesis of these valuable compounds, explaining the causality behind the chosen methodologies to empower researchers in their synthetic endeavors.

Foundational Synthesis: Cyclocondensation Reactions

The most established and fundamental approach to building pyrazole-fused systems is through the cyclocondensation of a 5-aminopyrazole with a 1,3-bielectrophilic partner, such as a β-dicarbonyl compound or its equivalent. This strategy is reliable and provides access to a wide array of derivatives.

Causality and Mechanistic Insight

The Knorr pyrazole synthesis and its variations form the mechanistic basis for these reactions.[5][6] The process begins with the nucleophilic attack of a hydrazine (or in our case, the exocyclic amino group of an aminopyrazole) on one of the carbonyl carbons of the 1,3-dicarbonyl compound. This is typically followed by an intramolecular cyclization where the other nitrogen atom attacks the second carbonyl group.[5][7] A final dehydration step yields the aromatic fused-ring system. The regioselectivity of the final product is kinetically controlled and depends on which carbonyl group undergoes the initial attack, a factor influenced by the electronic and steric nature of the substituents.[8][9][10]

Protocol 2.1: Synthesis of a Substituted Pyrazolo[1,5-a]pyrimidine-7-one

This protocol details the synthesis of a pyrazolo[1,5-a]pyrimidin-7-one derivative via the cyclocondensation of a 5-aminopyrazole with a β-ketoester. Acetic acid serves as both the solvent and an acid catalyst, facilitating the condensation and subsequent cyclization.[11]

Materials & Equipment:

  • 5-Amino-3-methyl-1H-pyrazole

  • Ethyl acetoacetate (or other β-ketoester)

  • Glacial acetic acid

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Filtration apparatus (Büchner funnel)

  • Ethanol (for washing)

  • TLC plates, developing chamber, and UV lamp

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask, combine 5-amino-3-methyl-1H-pyrazole (1.0 mmol, 1 eq) and ethyl acetoacetate (1.1 mmol, 1.1 eq).

  • Solvent/Catalyst Addition: Add glacial acetic acid (10 mL) to the flask. The acetic acid acts as both a solvent and a catalyst for the reaction.[11]

  • Heating: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 118 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC). A typical mobile phase would be ethyl acetate/hexane (e.g., 1:1 v/v). The reaction is generally complete within 4-6 hours.

  • Isolation: Once the starting material is consumed, allow the reaction mixture to cool to room temperature. A precipitate should form.

  • Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove residual acetic acid and unreacted starting materials.

  • Drying & Characterization: Dry the purified product under vacuum. Characterize the compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Table 1: Representative Data for Cyclocondensation Protocol

Starting MaterialsProductTypical Yield
5-Amino-3-methyl-1H-pyrazole + Ethyl acetoacetate2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7(4H)-one80-90%
5-Amino-1-phenyl-1H-pyrazole + Ethyl benzoylacetate2-Methyl-5,7-diphenylpyrazolo[1,5-a]pyrimidine75-85%

Efficiency in Synthesis: Multi-Component Reactions (MCRs)

Multi-component reactions (MCRs) offer a significant improvement in synthetic efficiency by combining three or more reactants in a single pot to form a complex product, minimizing waste and saving time.[4] This "pot, atom, and step economy" (PASE) approach is highly valued in drug discovery for rapidly generating libraries of diverse compounds.[4][12]

Workflow for MCR-based Synthesis

The following diagram illustrates a general workflow for a one-pot, multi-component synthesis of a pyrazole-fused heterocycle.

MCR_Workflow cluster_0 One-Pot Reaction Vessel A Reactant A (e.g., Aldehyde) Reaction_Mix Reaction Mixture A->Reaction_Mix B Reactant B (e.g., Malononitrile) B->Reaction_Mix C Reactant C (e.g., Hydrazine) C->Reaction_Mix D Reactant D (e.g., β-Ketoester) D->Reaction_Mix Catalyst Catalyst (e.g., Ammonium Acetate) Catalyst->Reaction_Mix Solvent Solvent (e.g., Water/Ethanol) Solvent->Reaction_Mix Heating Heating & Stirring Reaction_Mix->Heating Reflux / MW Product_Formation Formation of Fused Heterocycle Heating->Product_Formation Cascade Reaction Isolation Isolation via Filtration Product_Formation->Isolation Cooling & Precipitation Purification Purification (Recrystallization/Wash) Isolation->Purification Final_Product Pure Fused Pyrazole Purification->Final_Product Characterization Mechanism cluster_cyclocondensation Mechanism: Acid-Catalyzed Cyclocondensation Start 5-Aminopyrazole + β-Ketoester Protonation Protonation of Carbonyl Oxygen (Acid Catalyst) Start->Protonation Attack Nucleophilic Attack by Amino Group Protonation->Attack Activates Carbonyl Intermediate Hemiaminal Intermediate Attack->Intermediate Dehydration1 Dehydration (Loss of H₂O) Intermediate->Dehydration1 Enamine Enamine Intermediate Dehydration1->Enamine Tautomerization Tautomerization Enamine->Tautomerization Cyclization Intramolecular Cyclization Tautomerization->Cyclization Dehydration2 Final Dehydration (Loss of ROH) Cyclization->Dehydration2 Product Aromatic Fused Pyrazole Dehydration2->Product

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Regioselectivity Issues in Pyrazole Synthesis

Welcome to the Technical Support Center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common regioselectivity challenges encountere...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common regioselectivity challenges encountered during their experiments. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your synthetic strategies.

Frequently Asked Questions (FAQs)

Here, we address the most common initial queries regarding regioselectivity in pyrazole synthesis.

Q1: What exactly is "regioselectivity" in the context of pyrazole synthesis, and why is it a critical issue?

A1: Regioselectivity refers to the preference for forming one constitutional isomer over other possibilities. In pyrazole synthesis, this issue most famously arises when a substituted hydrazine reacts with an unsymmetrical 1,3-dicarbonyl compound. This reaction can produce two different regioisomers, where the substituent from the hydrazine (R¹) is adjacent to either the R² or R³ group of the dicarbonyl precursor.[1][2] Controlling which isomer is formed is paramount, as different regioisomers can possess vastly different biological activities, pharmacological profiles, and physical properties.[3] For any application in drug discovery or materials science, isolating a single, desired isomer is almost always a necessity.[3]

Q2: What are the fundamental factors controlling regioselectivity in the classical Knorr pyrazole synthesis?

A2: The outcome of the Knorr condensation between a 1,3-dicarbonyl and a hydrazine is a delicate balance of several factors:[1][3][4][5]

  • Electronic Effects: Electron-withdrawing groups (e.g., -CF₃, -CO₂Et) increase the electrophilicity of the adjacent carbonyl carbon, making it a more favorable site for the initial nucleophilic attack by the hydrazine.[1][3]

  • Steric Hindrance: Large, bulky substituents on either the dicarbonyl or the hydrazine can physically obstruct the approach to one of the carbonyl groups, thereby directing the reaction towards the less sterically hindered site.[1][3]

  • Reaction pH: The acidity or basicity of the medium is a powerful tool. Under acidic conditions, the more basic nitrogen of a substituted hydrazine can be protonated, reducing its nucleophilicity and favoring attack by the less hindered, less basic nitrogen.[1][3][6] Conversely, basic conditions can favor attack by the more nucleophilic nitrogen.[1]

  • Solvent Choice: The solvent can dramatically sway the regiochemical outcome. Standard solvents like ethanol often yield isomeric mixtures.[7] However, fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to drastically improve regioselectivity, often favoring a single isomer.[7]

  • Temperature: Reaction temperature can influence the kinetic versus thermodynamic control of the reaction, potentially altering the isomeric ratio.[1]

Q3: Beyond the Knorr synthesis, what other methods offer better regiocontrol?

A3: Yes, numerous modern strategies have been developed to bypass the inherent regioselectivity problems of the classical Knorr condensation.[8][9] Key alternatives include:

  • 1,3-Dipolar Cycloadditions: These reactions, for instance between a diazo compound and an alkyne, build the pyrazole ring through a different mechanistic pathway, often providing excellent and predictable regioselectivity.[1][10][11]

  • Use of 1,3-Dicarbonyl Surrogates: Instead of a diketone, precursors like β-enaminones, α,β-unsaturated ketones, or β-ketonitriles can be used.[1][12][13][14] These substrates often have highly differentiated electrophilic centers, which effectively pre-determines the direction of the cyclization.

  • Multicomponent Reactions (MCRs): One-pot MCRs can assemble highly substituted pyrazoles with high regioselectivity by carefully orchestrating the sequence of bond formations, often with the help of a catalyst.[1][9]

  • Metal-Catalyzed Syntheses: Various transition-metal catalysts (e.g., based on Ag, Fe, Ru, Pd) have been employed to achieve regioselective pyrazole synthesis from diverse starting materials.[15][16][17]

Troubleshooting Guides

This section provides structured solutions to specific experimental problems.

Issue 1: My reaction yields a nearly 1:1 mixture of regioisomers.

This is a classic problem, typically arising when the electronic and steric differences between the two carbonyl groups of your 1,3-dicarbonyl substrate are minimal.

Root Cause Analysis: The nucleophilic attack of the hydrazine occurs at a similar rate at both carbonyl positions, leading to a statistical mixture of products.

Troubleshooting Workflow:

G cluster_0 Reactants cluster_1 Reaction Pathways cluster_2 Products Diketone Unsymmetrical 1,3-Diketone R²-C(O)-CH₂-C(O)-R³ PathwayA Path A: Attack at C=O next to R² Diketone->PathwayA PathwayB Path B: Attack at C=O next to R³ Diketone->PathwayB Hydrazine Substituted Hydrazine R¹-NH-NH₂ Hydrazine->PathwayA Hydrazine->PathwayB IsomerA Regioisomer A PathwayA->IsomerA Favored by: - R² is e⁻-withdrawing - R³ is bulky IsomerB Regioisomer B PathwayB->IsomerB Favored by: - R³ is e⁻-withdrawing - R² is bulky

Sources

Optimization

optimizing reaction conditions for Suzuki coupling of bromopyrazoles

Status: Active Lead Scientist: Senior Application Scientist Subject: Optimization of Suzuki-Miyaura Cross-Coupling for Bromopyrazoles The Diagnostic Matrix: Start Here Before altering reaction parameters, categorize your...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Lead Scientist: Senior Application Scientist Subject: Optimization of Suzuki-Miyaura Cross-Coupling for Bromopyrazoles

The Diagnostic Matrix: Start Here

Before altering reaction parameters, categorize your substrate challenge. Bromopyrazoles present unique electronic and steric challenges compared to standard aryl halides.

Substrate TypePrimary ChallengeRecommended Ligand SystemKey Adjustment
4-Bromopyrazole (Protected) Electronic richness (slow Oxidative Addition)XPhos or SPhos Standard Suzuki conditions often work; requires electron-rich ligand.
3-Bromopyrazole (Protected) N-coordination / StericsXPhos or CataCXium A Ligand bulk is critical to prevent Pd sequestration by proximal Nitrogen.
Unprotected Pyrazole (NH) Catalyst Poisoning (Pd-N binding)XPhos or tBuBrettPhos Must use 3.0+ equiv. base to keep pyrazole deprotonated or use bulky ligands that displace the NH.
Unstable Boronic Acid ProtodeboronationSPhos (fast OA)Switch base to K₃PO₄ (anhydrous) or use MIDA boronates .

Technical Deep Dive & Troubleshooting

The "Poisoning" Problem: Unprotected Pyrazoles

Issue: The free N-H in pyrazoles is acidic (


). In standard catalytic cycles, the pyrazole nitrogen can displace phosphine ligands, forming a stable, inactive Palladium-nitrogen complex (Pd-N).
The Fix: 
  • Steric Bulk: Use ligands like XPhos or tBuBrettPhos . Their massive biaryl structure creates a "roof" over the Palladium center, physically blocking the approach of the pyrazole nitrogen while still allowing the smaller oxidative addition to occur [1].

  • Base Load: If running unprotected, increase base (e.g., K₂CO₃ or K₃PO₄) to >3 equivalents. This ensures the pyrazole remains deprotonated (pyrazolate anion), which, while still nucleophilic, is less likely to irreversibly sequester the catalyst when bulky ligands are present.

The "Water Paradox": Protodeboronation vs. Activation

Issue: Suzuki coupling requires a base to activate the boronic acid (forming the boronate species,


). However, heating heteroaryl boronic acids in aqueous base often leads to protodeboronation  (C-B bond cleavage replaced by C-H), destroying your nucleophile before it couples [2].
The Fix: 
  • Standard: Dioxane/Water (4:1).[1] Good for stable substrates.

  • Optimization: If you observe the de-boronated byproduct (analyzed via LCMS), switch to anhydrous conditions . Use K₃PO₄ (finely ground) in n-Butanol or Dioxane . The low solubility of the inorganic base releases just enough active base species to drive transmetallation without saturating the system with hydroxide, minimizing protodeboronation [3].

Visualizing the Optimization Logic

Diagram 1: Reaction Condition Decision Tree

This workflow guides you through ligand and base selection based on substrate stability.

OptimizationWorkflow Start Start: Bromopyrazole Substrate CheckNH Is the Pyrazole NH Protected? Start->CheckNH Protected Yes (SEM, THP, Me) CheckNH->Protected Unprotected No (Free NH) CheckNH->Unprotected PosCheck Bromine Position? Protected->PosCheck Cond3 Ligand: tBuBrettPhos or XPhos Base: >3.0 eq K3PO4 Solvent: n-BuOH or Dioxane Unprotected->Cond3 Pos3 3-Bromo (Coordination Risk) PosCheck->Pos3 Pos4 4-Bromo (Electron Rich) PosCheck->Pos4 Cond2 Ligand: XPhos (Critical) Base: K3PO4 Solvent: Dioxane/H2O Pos3->Cond2 Cond1 Ligand: SPhos or XPhos Base: Na2CO3 Solvent: Dioxane/H2O Pos4->Cond1

Caption: Decision logic for selecting ligand and base systems based on pyrazole protection status and regiochemistry.

Diagram 2: Mechanistic Failure Points

Understanding where the cycle breaks is key to troubleshooting.

FailurePoints Pd0 Pd(0) Active Species OA Oxidative Addition (Ar-Pd-Br) Pd0->OA Slow for e- rich 4-bromo TM Transmetallation OA->TM Poison FAILURE: Catalyst Poisoning (Pd-N Coordination) OA->Poison If Ligand not bulky (3-bromo/unprotected) RE Reductive Elimination (Product) TM->RE DeBor FAILURE: Protodeboronation (Boronic Acid Hydrolysis) TM->DeBor Excess Water/Heat (Unstable Boronic Acid) RE->Pd0

Caption: Critical failure nodes in the catalytic cycle. Red octagons indicate pathways that must be blocked via optimization.

Standard Operating Procedure (SOP)

Protocol: General High-Efficiency Coupling for Bromopyrazoles

Reagents:

  • Bromopyrazole (1.0 equiv)

  • Boronic Acid (1.2 - 1.5 equiv)

  • Catalyst: XPhos Pd G2 or Pd₂(dba)₃ (2 mol%) + XPhos (4 mol%)

  • Base: K₃PO₄ (2.0 - 3.0 equiv)

  • Solvent: 1,4-Dioxane : Water (4:1 ratio) [Degassed]

Step-by-Step:

  • Setup: Charge a reaction vial with the bromopyrazole, boronic acid, Pd source, ligand, and base.

  • Inert Atmosphere: Seal the vial and purge with Nitrogen/Argon for 5 minutes. Crucial: Oxygen promotes homocoupling and catalyst death.

  • Solvent Addition: Add the degassed Dioxane/Water mixture via syringe.

  • Reaction: Heat to 80–100°C for 2–4 hours.

    • Note: For unprotected pyrazoles, increase temperature to 100°C and ensure base is >3 equiv.

  • Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Frequently Asked Questions (FAQ)

Q: My reaction stalls at 50% conversion. Adding more catalyst doesn't help. Why? A: You likely have catalyst poisoning. The product itself (a pyrazole) might be coordinating to the Pd, or the byproduct is inhibiting the reaction.

  • Solution: Switch to a Buchwald Precatalyst (e.g., XPhos Pd G2) rather than mixing Pd₂(dba)₃ + Ligand in situ. Precatalysts ensure a 1:1 Pd:Ligand ratio and rapid activation.

Q: I see the de-halogenated pyrazole (H instead of Br) in my LCMS. A: This is hydrodehalogenation. It often occurs when the transmetallation step is slow (boronic acid is not reacting fast enough), allowing the Pd-Ar species to undergo beta-hydride elimination or abstract a proton from the solvent.

  • Solution: Increase the concentration of the boronic acid or switch to a more active boronate (e.g., MIDA boronate) to speed up transmetallation.

Q: Can I use Pyridine-boronic acids with Bromopyrazoles? A: Yes, but Pyridine-boronic acids are notoriously unstable (rapid protodeboronation).

  • Solution: Do not use aqueous conditions. Use CuCl (1.0 equiv) as a co-mediator (Liebeskind-Srogl coupling variant) or use anhydrous K₃PO₄ in DMF/Dioxane.

References

  • Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Amination of Aryl Halides with Primary Amines. Journal of the American Chemical Society.[2]

  • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl- and 2-Heteroarylboronic Acids. Journal of the American Chemical Society.[2]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.

Sources

Troubleshooting

Technical Support Center: Troubleshooting N-Alkylation of Sterically Hindered Pyrazoles

Welcome to the technical support center dedicated to navigating the complexities of N-alkylation of sterically hindered pyrazoles. This guide is designed for researchers, scientists, and drug development professionals, o...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to navigating the complexities of N-alkylation of sterically hindered pyrazoles. This guide is designed for researchers, scientists, and drug development professionals, offering practical, in-depth solutions to common experimental challenges. Here, we move beyond simple protocols to explain the "why" behind the troubleshooting steps, empowering you to make informed decisions in your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: I'm seeing little to no conversion in my N-alkylation of a bulky pyrazole. What are the likely culprits and how can I fix it?

Low or no yield is a frequent issue when dealing with sterically encumbered pyrazoles. The primary barrier is often the reduced nucleophilicity of the pyrazole nitrogen due to bulky neighboring groups. A systematic troubleshooting approach is essential.

A1: Potential Causes & Solutions

  • Insufficiently Strong Base: The pKa of the pyrazole N-H is elevated due to steric hindrance. A weak base may not be sufficient to generate the pyrazolate anion in a high enough concentration to initiate the reaction.

    • Troubleshooting: Switch to a stronger base. If you are using carbonates (e.g., K₂CO₃, Cs₂CO₃), consider moving to a hydride base like sodium hydride (NaH) or a bulky non-nucleophilic base such as potassium bis(trimethylsilyl)amide (KHMDS).[1]

  • Poor Reagent Solubility: The pyrazole starting material or the base may not be sufficiently soluble in the chosen solvent, leading to a heterogeneous mixture with poor reaction kinetics.

    • Troubleshooting: Change to a more polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[2][3] These solvents are excellent at dissolving a wide range of organic molecules and inorganic salts.

  • Low Reactivity of the Alkylating Agent: The nature of the leaving group on your alkylating agent plays a critical role.

    • Troubleshooting: If you are using an alkyl chloride, consider switching to the more reactive alkyl bromide or iodide. The general reactivity trend is I > Br > Cl.[2] For particularly stubborn reactions, activating the alkyl halide with a catalytic amount of potassium iodide (KI) can be effective.[3]

  • Steric Clash: The steric bulk of both the pyrazole and the alkylating agent can prevent the necessary orbital overlap for bond formation.

    • Troubleshooting: If possible, consider using a less sterically demanding alkylating agent. While not always an option depending on the target molecule, it's a factor to consider in your synthetic design.

Troubleshooting Low Yield: A Logical Workflow

Here is a decision tree to guide your troubleshooting process for low-yield reactions.

low_yield_troubleshooting start Low or No Yield Observed check_base Is the base strong enough? (e.g., pKa of conjugate acid > pKa of pyrazole) start->check_base check_solubility Are all reagents soluble? check_base->check_solubility Yes solution_base Switch to a stronger base: NaH, KHMDS check_base->solution_base No check_alkylating_agent Is the alkylating agent reactive enough? check_solubility->check_alkylating_agent Yes solution_solvent Change to a more polar aprotic solvent: DMF, DMSO check_solubility->solution_solvent No consider_sterics Is there a significant steric clash? check_alkylating_agent->consider_sterics Yes solution_alkylating_agent Use a more reactive leaving group (I > Br > Cl) Add catalytic KI check_alkylating_agent->solution_alkylating_agent No solution_sterics Consider a less bulky alkylating agent if possible consider_sterics->solution_sterics

Caption: A logical workflow for troubleshooting low pyrazole yield.

Q2: My reaction is producing a mixture of N1 and N2 regioisomers. How can I improve the selectivity for my desired product?

Regioselectivity is a classic challenge in pyrazole chemistry, especially with unsymmetrical substitution.[2][4] The outcome is a delicate balance of steric and electronic factors.

A2: Strategies for Controlling Regioselectivity

  • Leverage Steric Hindrance: This is the most powerful tool for directing alkylation on hindered pyrazoles. Alkylation will preferentially occur at the less sterically encumbered nitrogen atom.[2][5]

    • To favor the less hindered nitrogen: Use a bulkier alkylating agent. This will further penalize the approach to the more hindered nitrogen.

    • To favor the more hindered nitrogen (a significant challenge): This often requires a multi-step approach. One strategy is to install a removable blocking group at the less hindered nitrogen, perform the alkylation at the now-available more hindered position, and then deprotect.

  • Solvent Effects: The polarity of the solvent can influence the position of alkylation.

    • Polar aprotic solvents like DMF and DMSO often favor the formation of a single regioisomer.[2]

    • Fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically improve regioselectivity in some cases.[2]

  • Choice of Base and Counterion: The nature of the base and its corresponding counterion can influence the regioselectivity. For instance, K₂CO₃ in DMSO is known to be effective for regioselective N1-alkylation of 3-substituted pyrazoles.[2] In some systems, magnesium-based catalysts like MgBr₂ have been shown to favor N2-alkylation.[2]

  • Temperature Control: Lowering the reaction temperature can sometimes enhance the kinetic preference for one regioisomer over the other.

Decision Tree for Optimizing Regioselectivity

This diagram outlines a systematic approach to improving the regioselectivity of your reaction.

regioselectivity_optimization start Poor Regioselectivity (Mixture of N1 and N2 isomers) modify_sterics Modify Steric Hindrance start->modify_sterics change_solvent Change Solvent start->change_solvent alter_base Alter Base/Catalyst System start->alter_base adjust_temp Adjust Temperature start->adjust_temp bulkier_alkylating_agent Use a bulkier alkylating agent (Favors less hindered N) modify_sterics->bulkier_alkylating_agent blocking_group Employ a removable blocking group (To target more hindered N) modify_sterics->blocking_group polar_aprotic Use polar aprotic solvents (DMF, DMSO) change_solvent->polar_aprotic fluorinated_alcohols Try fluorinated alcohols (TFE, HFIP) change_solvent->fluorinated_alcohols k2co3_dmso K₂CO₃ in DMSO for N1-selectivity alter_base->k2co3_dmso mgbr2 MgBr₂ for N2-selectivity alter_base->mgbr2 lower_temp lower_temp adjust_temp->lower_temp Lower reaction temperature

Caption: Decision tree for improving regioselectivity in pyrazole N-alkylation.

Q3: Are there alternative methods to traditional base-mediated alkylation for sterically hindered pyrazoles?

Yes, when standard conditions fail, several alternative methods can be employed.

A3: Alternative Alkylation Strategies

  • Acid-Catalyzed Alkylation: This method utilizes a Brønsted acid catalyst with trichloroacetimidates as the electrophiles.[5][6] It offers an alternative to reactions requiring strong bases or high temperatures.[5][6]

  • Phase Transfer Catalysis (PTC): PTC, particularly under solvent-free conditions, can provide high yields and simplifies the work-up procedure.[2] This can be an effective method for overcoming solubility issues.

  • Enzymatic Alkylation: For highly selective transformations, enzymatic methods are emerging. Engineered enzymes can achieve unprecedented regioselectivity (>99%) for pyrazole alkylation.[7][8]

Experimental Protocols

Protocol 1: General Procedure for Base-Mediated N-Alkylation

This protocol provides a robust starting point for the N-alkylation of a sterically hindered pyrazole.

Materials:

  • Sterically hindered pyrazole (1.0 eq)

  • Anhydrous solvent (e.g., DMF, THF)

  • Base (e.g., NaH (60% dispersion in oil, 1.2 eq) or K₂CO₃ (2.0 eq))

  • Alkylating agent (e.g., alkyl bromide or iodide, 1.1 eq)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the pyrazole and anhydrous solvent.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add the base portion-wise. If using NaH, allow the suspension to stir at 0 °C for 30 minutes to ensure complete deprotonation.[9]

  • Add the alkylating agent dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.[9]

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[9]

  • Purify the crude product by flash column chromatography.

Protocol 2: Acid-Catalyzed N-Alkylation with Trichloroacetimidates

This method provides an alternative to base-mediated alkylations.[5][10]

Materials:

  • Pyrazole (1.0 eq)

  • Trichloroacetimidate electrophile (1.0 eq)

  • Camphorsulfonic acid (CSA, 0.2 eq)

  • Dry 1,2-Dichloroethane (DCE)

  • Ethyl acetate (EA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Charge a round-bottom flask with the pyrazole (1 eq), trichloroacetimidate (1 eq), and CSA (0.2 eq) under an argon atmosphere.

  • Add dry DCE to form a 0.25 M solution.

  • Stir the reaction at room temperature for 4 hours.

  • Dilute the reaction mixture with ethyl acetate.

  • Wash with saturated aqueous NaHCO₃ and then brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Summary of Reaction Conditions for Regioselectivity

The following table provides a summary of conditions that can be tuned to influence the regioselectivity of the N-alkylation.

FactorCondition Favoring N1-Alkylation (Less Hindered)Condition Favoring N2-Alkylation (More Hindered)
Steric Bulk of Alkylating Agent Bulkier alkylating agentLess bulky alkylating agent (often still favors N1)
Base/Catalyst K₂CO₃ in DMSO[2]MgBr₂[2]
Solvent Polar aprotic (DMF, DMSO)[2]Solvent screening is often necessary
Temperature Lower temperatureHigher temperature (may decrease selectivity)

Note: The specific outcome is highly substrate-dependent and empirical optimization is often required.

References

  • BenchChem. (2025).
  • Li, X., Yu, Y., & Tu, Z. (2021). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). Molecules, 26(6), 1599. [Link]

  • Gule, N., & Gule, B. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. The Chemical Record, e202500024.
  • ResearchGate. (2025). Advances in Pyrazolone Functionalization: A Review Since 2020.
  • Kang, E., Kim, H. T., & Joo, J. M. (2020). Transition-metal-catalyzed C-H functionalization of pyrazoles. Organic & Biomolecular Chemistry, 18(32), 6192-6210. [Link]

  • Kang, E., Kim, H. T., & Joo, J. M. (2020). Transition-metal-catalyzed C–H functionalization of pyrazoles. Organic & Biomolecular Chemistry. [Link]

  • MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Organics, 3(2), 111-121. [Link]

  • Semantic Scholar. (2022).
  • ResearchGate. (n.d.). Steric redirection of alkylation in 1 H -pyrazole-3-carboxylate esters.
  • WuXi AppTec. (n.d.). Activation Energy Estimation for Alkylation of Pyrazole (Part II)-Magical Power of Quantum Mechanics. WuXi AppTec.
  • ResearchGate. (2025). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.
  • PubMed. (2021). Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. PubMed. [Link]

  • Semantic Scholar. (n.d.). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Semantic Scholar.
  • ResearchGate. (n.d.). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves.
  • SlideShare. (n.d.). Pyrazole. SlideShare.
  • ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Optimization of pyrazole N-alkylation conditions.
  • BenchChem. (2025).
  • BenchChem. (n.d.). Application Notes and Protocols for N-alkylation of 5-Hydrazinyl-4-phenyl-1H-pyrazole. BenchChem.
  • PubMed. (2014). The key role of -CH3 steric hindrance in bis(pyrazolyl) ligand on polyoxometalate-based compounds. Dalton Transactions, 43(32), 12229-12237. [Link]

  • National Center for Biotechnology Information. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. PMC. [Link]

  • Google Patents. (n.d.). US5705656A - N-alkylation method of pyrazole.
  • Wiley Online Library. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition, 60(10), 5231-5237. [Link]

  • National Center for Biotechnology Information. (n.d.). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. PMC. [Link]

  • PubMed. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. PubMed. [Link]

  • Google Patents. (n.d.). EP0749963A1 - N-alkylation method of pyrazole.
  • MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(21), 10335.
  • Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. [Link]

Sources

Optimization

Technical Support Center: Purity Assessment of Pyrazole Intermediates

This Technical Support Center provides troubleshooting guides and frequently asked questions (FAQs) for analytical methods used to assess the purity of pyrazole intermediates. It is designed for researchers, scientists,...

Author: BenchChem Technical Support Team. Date: February 2026

This Technical Support Center provides troubleshooting guides and frequently asked questions (FAQs) for analytical methods used to assess the purity of pyrazole intermediates. It is designed for researchers, scientists, and drug development professionals.

Welcome to the Technical Support Center for the analytical assessment of pyrazole intermediate purity. As a Senior Application Scientist, I've designed this guide to provide not just procedural steps, but the underlying scientific reasoning to empower you in your experimental work. This resource is built on the principles of expertise, trustworthiness, and authoritative scientific grounding to ensure the integrity of your results.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

High-Performance Liquid Chromatography (HPLC)

Q1: I'm seeing unexpected peaks in my HPLC chromatogram when analyzing a pyrazole intermediate. What are the potential causes and how can I resolve this?

A1: Unexpected peaks, often called "ghost peaks," can arise from several sources. A systematic approach is key to identifying and eliminating them.

Causality and Troubleshooting Steps:

  • Contamination: The most common culprit is contamination. This can originate from your sample preparation, the mobile phase, or the HPLC system itself.[1][2]

    • Sample Preparation: Impurities in your solvents or reagents used for sample dissolution can introduce extraneous peaks.

      • Protocol: Prepare a "blank" injection by running the same solvent you used to dissolve your sample through the HPLC system. If the ghost peak appears, the solvent is the likely source. Use high-purity, HPLC-grade solvents to avoid this issue.

    • Mobile Phase: Impurities in the mobile phase solvents or buffers can accumulate on the column and elute as peaks.

      • Protocol: Prepare fresh mobile phase using high-purity solvents and water. Ensure all buffers are fully dissolved and filtered before use.

    • System Contamination: Carryover from a previous injection can cause ghost peaks.

      • Protocol: Run a blank gradient after a sample injection. If the peak is still present, implement a robust needle wash protocol and consider flushing the entire system with a strong solvent like isopropanol.[3]

  • Air Bubbles: Air bubbles in the detector flow cell can cause sharp, spurious peaks.

    • Protocol: Ensure your mobile phase is thoroughly degassed. Most modern HPLC systems have an integrated degasser. If you suspect bubbles, you can purge the system to remove them.[3]

  • Column Bleed: Degradation of the stationary phase can lead to a rising baseline or discrete peaks, especially at higher temperatures or extreme pH values.

    • Protocol: Operate the column within its recommended pH and temperature ranges. If column bleed is suspected, perform a column wash according to the manufacturer's instructions or replace the column.

Q2: My peak shape is poor (tailing or fronting) for my pyrazole analyte. How can I improve it?

A2: Poor peak shape compromises resolution and integration accuracy. Tailing and fronting have distinct causes.

Causality and Troubleshooting Steps:

  • Peak Tailing: This is often caused by secondary interactions between the analyte and the stationary phase, or by issues with the column itself.

    • Secondary Interactions: Basic pyrazole nitrogens can interact with acidic residual silanol groups on the silica-based stationary phase.

      • Solution: Add a competitor to the mobile phase, such as a small amount of triethylamine (0.1%), to block these active sites. Alternatively, use a base-deactivated column specifically designed for analyzing basic compounds.

    • Column Overload: Injecting too much sample can lead to tailing.

      • Solution: Reduce the injection volume or the sample concentration.

    • Column Void: A void at the head of the column can cause peak distortion.

      • Solution: This is often irreversible. Replacing the column is the best course of action. Using a guard column can help extend the life of your analytical column.[4]

  • Peak Fronting: This is typically a sign that the sample solvent is stronger than the mobile phase, or the column is overloaded.

    • Solution: Dissolve your sample in the mobile phase or a weaker solvent. If overloading is the cause, reduce the sample concentration.

Gas Chromatography (GC)

Q3: I'm observing poor resolution between my pyrazole intermediate and an impurity. What adjustments can I make?

A3: Achieving good resolution is critical for accurate purity assessment. Several parameters can be optimized.[5]

Causality and Troubleshooting Steps:

  • Temperature Program: The oven temperature program is a powerful tool for improving separation.

    • Solution: Decrease the temperature ramp rate. A slower ramp allows more time for the analytes to interact with the stationary phase, often improving resolution. You can also add an isothermal hold at a temperature that is optimal for the separation of the peaks of interest.[5]

  • Carrier Gas Flow Rate: The linear velocity of the carrier gas affects column efficiency.

    • Solution: Optimize the flow rate for the carrier gas you are using (Helium, Hydrogen, or Nitrogen). There is an optimal flow rate for each gas that provides the best resolution.[6]

  • Column Selection: The stationary phase chemistry is fundamental to selectivity.

    • Solution: If optimizing the temperature and flow rate is insufficient, you may need a column with a different stationary phase that offers better selectivity for your specific pyrazole and impurity. For example, a more polar column may be required to separate closely related polar compounds.[6]

Nuclear Magnetic Resonance (qNMR)

Q4: The purity value of my pyrazole intermediate determined by quantitative NMR (qNMR) seems inaccurate. What are the common pitfalls?

A4: While powerful, qNMR requires careful experimental execution for accurate results.[7][8]

Causality and Troubleshooting Steps:

  • Inaccurate Weighing: This is often the largest source of error in qNMR.[7]

    • Solution: Use a calibrated microbalance to accurately weigh both your pyrazole intermediate and the internal standard. Prepare samples in duplicate or triplicate to ensure reproducibility.[7]

  • Poor Signal-to-Noise Ratio: If the signal intensity is low, the integration will be less accurate.

    • Solution: Increase the number of scans to improve the signal-to-noise ratio. Ensure your sample concentration is sufficient for a strong signal.

  • Peak Overlap: If the signals of your analyte and the internal standard overlap, accurate integration is impossible.

    • Solution: Choose an internal standard with signals in a clear region of the spectrum, away from any analyte or impurity signals.

  • Incorrect Relaxation Delay: If the relaxation delay (d1) is too short, signals will not fully relax between pulses, leading to inaccurate integration.

    • Solution: Set the relaxation delay to at least 5 times the longest T1 relaxation time of the protons being quantified. A long relaxation delay is crucial for accurate quantification.[7]

Section 2: Frequently Asked Questions (FAQs)

Q1: Which analytical technique is best for determining the purity of my pyrazole intermediate?

A1: The choice of technique depends on the properties of your pyrazole intermediate and the nature of the expected impurities.

TechniqueBest ForConsiderations
HPLC General purity assessment, non-volatile and thermally stable compounds.Wide applicability, can be used for both polar and non-polar compounds.
GC Volatile and thermally stable compounds.Excellent for residual solvent analysis and for separating isomers with different boiling points.
qNMR Absolute purity determination without the need for a specific reference standard of the analyte.Provides structural information and quantification simultaneously. Requires a certified internal standard.[8][9]
LC-MS Identifying unknown impurities.Provides mass information which is crucial for impurity identification.
Karl Fischer Titration Determining water content.Specific for water and is the gold standard for moisture analysis.[10][11]

Q2: What is a stability-indicating method and why is it important?

A2: A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active pharmaceutical ingredient (API) or intermediate due to degradation. It is crucial because it can separate the intact compound from its degradation products.[12] Forced degradation studies, where the compound is exposed to stress conditions like acid, base, heat, light, and oxidation, are performed to develop and validate such a method.[12] This ensures that the analytical method can accurately measure the purity of the compound throughout its shelf life.

Q3: How do I determine the enantiomeric purity of a chiral pyrazole intermediate?

A3: Chiral HPLC is the most common and effective method for separating and quantifying enantiomers.[13][14]

  • Principle: This technique uses a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times. Polysaccharide-based CSPs are widely used for this purpose.[13][14][15]

  • Method Development: Method development often involves screening different chiral columns and mobile phases (normal phase, reversed-phase, or polar organic mode) to achieve baseline separation of the enantiomers.[15][16]

Q4: What are the key parameters to consider for analytical method validation?

A4: Analytical method validation is a documented process that demonstrates an analytical method is suitable for its intended purpose.[17] Key parameters, as defined by the International Council for Harmonisation (ICH), include:[18]

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

  • Accuracy: The closeness of the test results to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[18]

  • Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

  • Range: The interval between the upper and lower concentration of analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[18]

Section 3: Visualizations and Protocols

Logical Workflow for Method Selection

ValidationWorkflow Start Method Development Complete Protocol Write Validation Protocol Start->Protocol Specificity Specificity / Selectivity Protocol->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Report Write Validation Report Robustness->Report

Caption: A typical workflow for analytical method validation.

References

  • Analab Scientific Instruments. (2024, August 20). The Role of Karl Fischer Titration in Pharmaceutical Analysis. Available from: [Link]

  • Pharmaceutical Updates. (2023). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Available from: [Link]

  • Pharmaguideline. (2011, September 19). Water Content Determination by Karl Fischer. Available from: [Link]

  • Reading Scientific Services Ltd. The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. Available from: [Link]

  • El-Kassem, L. T., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. Available from: [Link]

  • Cirilli, R., et al. (2004). Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase. Chirality. Available from: [Link]

  • Austin Chemical. (2026, February 16). Karl Fischer Titration in Pharmaceuticals: Residual Moisture Testing. Available from: [Link]

  • Santos, L. S., et al. (2005). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available from: [Link]

  • El-Kassem, L. T., et al. (2021, September 23). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega. Available from: [Link]

  • Singh, S., et al. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry. Available from: [Link]

  • El-Kassem, L. T., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1 H -pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ResearchGate. Available from: [Link]

  • Genc, N., et al. (1998). Mass spectrometric study of some pyrazoline derivatives. Rapid Communications in Mass Spectrometry. Available from: [Link]

  • Pharmaster. Validation Of Analytical Methods For Pharmaceutical Analysis. Available from: [Link]

  • qNMR Exchange. (2024, January 20). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Available from: [Link]

  • Salem, M. A. I., et al. (2012). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. ResearchGate. Available from: [Link]

  • Drawell. (2023, June 30). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Available from: [Link]

  • Chemistry Stack Exchange. (2017, March 29). Calculating purity from NMR spectrum. Available from: [Link]

  • AMSbiopharma. (2025, January 27). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Available from: [Link]

  • Eyer, K. (2020, October 1). Quantitative NMR Spectroscopy. Available from: [Link]

  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

  • ResearchGate. Scheme 15. Fragmentation of the [M NO 2 ] + of methyl-1-nitropyrazoles.... Available from: [Link]

  • S. P. Ahirrao, et al. (2022). Analytical method validation: A brief review. GSC Biological and Pharmaceutical Sciences. Available from: [Link]

  • AELAB. (2025, August 20). 10 Common Mistakes in Gas Chromatography. Available from: [Link]

  • Clark, J. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. Available from: [Link]

  • Phenomenex. (2025, August 26). GC Column Troubleshooting Guide. Available from: [Link]

  • Paper Publications. SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SUBSTITUTED PYRAZOLINE DERIVATIVES. Available from: [Link]

  • Mason Technology. (2025, December 17). Common Gas Chromatography Problems | Master the Basics. Available from: [Link]

  • Persee. (2025, August 22). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Available from: [Link]

  • Labcompare. (2025, February 28). Troubleshooting Common HPLC Issues. Available from: [Link]

  • Regalado, E. L., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical Sciences. Available from: [Link]

  • Restek. HPLC Troubleshooting Guide. Available from: [Link]

  • International Journal of Trend in Scientific Research and Development (IJTSRD). (2025, June 27). Advances in Pyrazole Ring Formation and Their Methodologies: Review. Available from: [Link]

  • Journal of Pharmacognosy and Phytochemistry. (2019, November 28). Synthesis and bioevaluation of novel pyrazole by different methods: A review. Available from: [Link]

  • International Journal for Research in Applied Science and Engineering Technology (IJRASET). Synthesis and Evalution of Pyrazole Derivatives by Different Method. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Analysis of 4-Bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

Executive Summary This guide provides an in-depth technical analysis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a highly functionalized heterocyclic building block used in the synthesis of p38 MAP kinase inhi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides an in-depth technical analysis of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole , a highly functionalized heterocyclic building block used in the synthesis of p38 MAP kinase inhibitors and other bioactive agents.

The presence of a reactive chloromethyl group (electrophile) combined with a bromine substituent (cross-coupling handle) creates unique analytical challenges. This guide compares the two dominant mass spectrometry (MS) modalities—LC-MS (ESI) and GC-MS (EI) —to determine the optimal workflow for structural validation and purity assessment.

Key Insight: While GC-MS provides superior structural fingerprinting via hard ionization, the thermal instability of the chloromethyl moiety makes LC-MS with Electrospray Ionization (ESI) the preferred method for routine analysis, provided specific aprotic sample preparation protocols are followed to prevent solvolysis.

Compound Profile & Isotopic Signature

Before selecting an ionization method, the analyst must understand the theoretical mass spectrum dictated by the halogenated nature of the molecule.

PropertySpecification
Chemical Formula C₆H₈BrClN₂
Monoisotopic Mass 221.956 Da (

Br,

Cl)
Molecular Weight 223.498 g/mol (Average)
Key Functional Groups Chloromethyl (alkylating), Bromo (aryl halide), Pyrazole core
Reactivity Alert Susceptible to hydrolysis (to alcohol) and methanolysis (to ether).
The "3:4:1" Isotopic Fingerprint

The concurrent presence of Bromine (


Br:

Br ≈ 1:1) and Chlorine (

Cl:

Cl ≈ 3:1) generates a distinctive isotopic cluster that serves as a primary confirmation of identity.
  • M+0 (m/z ~222): Contains

    
    Br and 
    
    
    
    Cl.
  • M+2 (m/z ~224): Contains (

    
    Br + 
    
    
    
    Cl) AND (
    
    
    Br +
    
    
    Cl). This is often the base peak or highest intensity due to the overlap.
  • M+4 (m/z ~226): Contains

    
    Br and 
    
    
    
    Cl.

Diagnostic Value: Any deviation from this approximate 3:4:1 intensity ratio in the molecular ion cluster indicates potential dehalogenation or contamination with non-halogenated impurities.

Comparative Analysis: LC-MS vs. GC-MS

This section evaluates the two primary alternatives for analyzing this compound.

Alternative A: Gas Chromatography - Mass Spectrometry (GC-MS)

Ionization: Electron Impact (EI, 70 eV)

  • Mechanism: Hard ionization causes extensive fragmentation.

  • Pros:

    • Structural Fingerprinting: Generates a rich fragmentation pattern (loss of Cl, loss of Br, ring cleavage) useful for library matching.

    • Solvent Independence: No mobile phase pH issues.

  • Cons:

    • Thermal Degradation: The chloromethyl group is thermally labile. High injector temperatures (>250°C) can cause HCl elimination or dimerization, leading to "ghost peaks."

    • Dehalogenation: Risk of observing artifactual des-chloro species.

Alternative B: Liquid Chromatography - Mass Spectrometry (LC-MS)

Ionization: Electrospray Ionization (ESI) / Positive Mode

  • Mechanism: Soft ionization yields primarily protonated molecular ions

    
    .
    
  • Pros:

    • Intact Ion Detection: Preserves the molecular ion for accurate mass determination.

    • Gentle Conditions: Low temperature prevents thermal decomposition.

  • Cons:

    • Solvolysis Risk: Using methanol or water in the mobile phase can hydrolyze the chloromethyl group during the run if the gradient is slow.

    • Adduct Formation: Prone to

      
       or 
      
      
      
      adducts which complicate quantification.
Summary Data Comparison
FeatureGC-MS (EI)LC-MS (ESI)Verdict
Molecular Ion Intensity Low (<10%)High (Base Peak)LC-MS Wins
Structural Info High (Fragment rich)Low (Mostly M+H)GC-MS Wins
Sample Stability Poor (Thermal risk)Moderate (Solvent risk)LC-MS Wins
Limit of Detection ~10 ppm~10 ppbLC-MS Wins

Validated Experimental Workflow (LC-MS)

To ensure data integrity, the following protocol minimizes the risk of chloromethyl hydrolysis.

Workflow Diagram

AnalyticalWorkflow Sample Solid Sample (4-bromo-3-(chloromethyl)...) Prep Dilution Solvent: 100% Acetonitrile (Strictly Anhydrous) Sample->Prep Dissolve LC LC Separation Column: C18 Rapid Resolution Mobile Phase: H2O/ACN (0.1% Formic) Prep->LC Inject (Fast Gradient) MS MS Detection ESI Positive Mode Scan: 100-500 m/z LC->MS Elute Data Data Analysis Check Isotope Pattern Check for Hydrolysis (+18 Da) MS->Data Process

Figure 1: Optimized LC-MS workflow prioritizing sample stability.

Step-by-Step Protocol
  • Sample Preparation (Crucial):

    • Dissolve 1 mg of compound in 100% anhydrous Acetonitrile (MeCN) .

    • Do NOT use Methanol, as it will react to form the methyl ether (methoxy) derivative [1].

    • Do NOT use Water in the diluent to prevent hydrolysis to the alcohol.

  • LC Conditions:

    • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Fast ramp (5% B to 95% B in 3 minutes) to minimize residence time in aqueous phase.

  • MS Parameters (ESI+):

    • Capillary Voltage: 3500 V.

    • Fragmentor: 100 V (Keep low to prevent in-source fragmentation).

    • Target Mass: Extract Ion Chromatogram (EIC) for m/z 222.9, 224.9, 226.9.

Fragmentation Pathways & Mechanism

Understanding the fragmentation is vital for confirming the core structure, particularly if using GC-MS or LC-MS/MS (Product Ion Scan).

Proposed Fragmentation Mechanism

The fragmentation follows a logical loss of halogens, characteristic of pyrazoles [2, 3].

  • Precursor Ion:

    
     (GC) or 
    
    
    
    (LC).
  • Primary Loss (Chlorine): The chloromethyl C-Cl bond is the weakest.

    • Loss of

      
       (35/37) leads to a stabilized benzylic-type cation at m/z ~187 (for 
      
      
      
      Br species).
  • Secondary Loss (Bromine):

    • Subsequent loss of

      
       (79/81) from the pyrazole ring.
      
  • Ring Cleavage: Loss of HCN is common in pyrazoles but usually requires higher energy.

Fragmentation Pathway Diagram

Fragmentation M Molecular Ion [M+H]+: m/z 223/225/227 (Br + Cl pattern) Frag1 Loss of HCl (Cyclization/Elimination) m/z ~187/189 M->Frag1 - HCl / -Cl Frag2 Loss of Br radical m/z ~143 Frag1->Frag2 - Br Frag3 Ring Expansion/Cleavage Characteristic Pyrazole Fragments Frag2->Frag3 High Energy

Figure 2: Predicted ESI-MS/MS fragmentation pathway. The loss of the chloromethyl chlorine is the dominant initial event.

Troubleshooting & Pitfalls

Issue: Observation of [M-16] or [M+14] peaks.

  • Cause: This indicates the Hydroxymethyl impurity (hydrolysis product, loss of Cl, gain of OH) or Methoxymethyl impurity (methanolysis).

  • Solution: Verify the solvent. If the sample was stored in methanol, the Cl has likely been displaced by OMe. Freshly prepare in MeCN.

Issue: "Ghost Peak" at very high mass (Dimer).

  • Cause: The chloromethyl group is an alkylating agent. It can react with another pyrazole molecule (N-alkylation) if the concentration is too high.

  • Solution: Analyze at dilute concentrations (<10 µg/mL).

References

  • PubChem. 4-bromo-3-(chloromethyl)-1,5-dimethyl-1h-pyrazole (CID 131510509).[1] National Library of Medicine. Available at: [Link]

  • NIST Mass Spectrometry Data Center. 1H-Pyrazole, 4-bromo- Mass Spectrum.[2][3] National Institute of Standards and Technology.[4] Available at: [Link]

  • Holzer, W., et al. 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole.[5] Molbank 2009, M639. (Provides comparative spectroscopic data for bromo-pyrazoles). Available at: [Link][5]

Sources

Comparative

A Comparative Guide to the FT-IR Spectrum of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

An In-Depth Spectroscopic Analysis for Researchers and Drug Development Professionals In the landscape of pharmaceutical and materials science, pyrazole derivatives stand out for their wide-ranging biological activities...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Spectroscopic Analysis for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and materials science, pyrazole derivatives stand out for their wide-ranging biological activities and versatile applications. The precise characterization of these compounds is paramount for quality control, reaction monitoring, and understanding structure-activity relationships. Among the various analytical techniques, Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive, and highly informative fingerprint of a molecule's vibrational modes.

This guide offers a detailed analysis of the expected FT-IR spectrum of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole . As a Senior Application Scientist, the following discussion is grounded in a comparative approach, leveraging spectral data from structurally related pyrazole derivatives to predict and interpret the key vibrational frequencies of the title compound. We will delve into the causality behind peak assignments and provide a robust experimental protocol for acquiring high-quality FT-IR data.

Predicted FT-IR Spectrum of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole

While a publicly available FT-IR spectrum for this specific molecule is not readily found, we can confidently predict its characteristic absorption bands by dissecting its molecular structure and comparing it with known spectra of similar compounds.

Caption: Molecular structure of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole.

The predicted FT-IR spectrum is expected to be rich and complex, with distinct regions corresponding to different vibrational modes. The key functional groups that will give rise to characteristic absorption bands are the pyrazole ring, the C-Br bond, the C-Cl bond, and the methyl groups.

Predicted Frequency Range (cm⁻¹) Vibrational Mode Rationale and Comparative Insights
3000-2850C-H stretch (aliphatic)These bands arise from the symmetric and asymmetric stretching of the C-H bonds in the two methyl groups and the chloromethyl group. Their positions are typical for sp³ hybridized carbons.
1600-1550C=N stretchThe C=N stretching vibration within the pyrazole ring is a strong indicator of the heterocyclic core. In various pyrazole derivatives, this band is consistently observed in this region.[1][2]
1470-1430C-H bend (aliphatic)The scissoring and bending vibrations of the methyl and chloromethyl groups are expected here. These are often complex and can overlap.
1420-1070Pyrazole ring vibrationsThe pyrazole nucleus exhibits several characteristic stretching and bending vibrations in this fingerprint region, making it a complex but unique identifier for this class of compounds.[3]
800-700C-Cl stretchThe stretching vibration of the C-Cl bond in the chloromethyl group is anticipated in this range. The exact position can be influenced by the electronic environment.[4][5][6]
600-500C-Br stretchThe C-Br stretching vibration is expected at lower wavenumbers due to the heavier mass of the bromine atom. Studies on halogenated aromatic and heterocyclic compounds support this assignment.[7]

Comparative Spectral Analysis

To substantiate our predictions, let's compare the expected spectrum with that of known halogenated pyrazoles. A study on a series of 4-halogenated-1H-pyrazoles provides valuable experimental data for comparison.[8][9]

Compound Key Vibrational Frequencies (cm⁻¹) Structural Similarities and Differences
4-bromo-1H-pyrazole N-H stretch: ~3255 cm⁻¹, Complex ring vibrations: 3100-3180 cm⁻¹[8]Shares the 4-bromo-pyrazole core, providing a direct reference for the C-Br and pyrazole ring vibrations. Lacks the N-methylation, C3-chloromethyl, and C5-methyl groups.
4-chloro-1H-pyrazole N-H stretch: ~3284 cm⁻¹, Complex ring vibrations: 3100-3180 cm⁻¹[8]Provides a reference for pyrazole ring vibrations and the effect of a halogen at the 4-position, albeit a different halogen.
3,5-dimethyl-1H-pyrazole C=N stretch: ~1600 cm⁻¹[2]Offers insight into the vibrational modes of the dimethyl-pyrazole backbone, helping to isolate the contributions of the methyl groups.
4-bromo-3,5-dimethyl-1H-pyrazole Conforms to expected FTIR for structure.[10]This commercially available analogue is structurally very similar, differing only by the absence of the C3-chloromethyl group. Its spectrum would be an excellent direct comparison.

The comparison highlights that while the core pyrazole ring vibrations will be present, the absence of the N-H band in our target molecule (due to N-methylation) is a key differentiating feature. The introduction of the chloromethyl group will introduce a C-Cl stretching band and additional C-H bending modes.

Experimental Protocol for FT-IR Analysis

Acquiring a high-quality FT-IR spectrum is crucial for accurate analysis. The following protocol outlines the standard procedure for analyzing a solid sample like 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole using the KBr pellet method, a technique frequently cited in the analysis of pyrazole derivatives.[1]

cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Processing A Grind ~1-2 mg of sample with ~100-200 mg of dry KBr powder B Transfer the mixture to a pellet press A->B C Apply pressure to form a transparent pellet B->C D Place the KBr pellet in the spectrometer's sample holder C->D E Acquire a background spectrum of the empty sample chamber D->E F Acquire the sample spectrum E->F G Perform baseline correction F->G H Label significant peaks G->H

Caption: Experimental workflow for FT-IR analysis using the KBr pellet method.

Step-by-Step Methodology:

  • Sample and KBr Preparation:

    • Gently grind approximately 1-2 mg of the pyrazole sample with 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle. The KBr must be free of moisture to avoid interference from water absorption bands.

    • The grinding should be thorough to ensure a homogenous mixture and reduce particle size, which minimizes scattering of the infrared radiation.

  • Pellet Formation:

    • Transfer the powdered mixture to a pellet-forming die.

    • Place the die under a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes. This will form a thin, transparent or translucent KBr pellet.

  • Spectral Acquisition:

    • Place the KBr pellet into the sample holder of the FT-IR spectrometer.

    • First, run a background scan with the empty sample compartment. This allows the instrument to subtract the spectral contributions of atmospheric water and carbon dioxide.

    • Then, acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over a range of 4000-400 cm⁻¹.

  • Data Analysis:

    • The resulting spectrum should be baseline-corrected to ensure accurate peak intensity measurements.

    • Identify and label the wavenumbers of the major absorption bands.

    • Compare the experimental spectrum with the predicted frequencies and data from reference compounds to confirm the structure.

Conclusion

The FT-IR spectrum of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole is predicted to exhibit characteristic absorption bands corresponding to its key functional groups. By leveraging a comparative analysis with structurally similar compounds, we can confidently assign the expected vibrational frequencies for the pyrazole ring, C-H bonds, and the C-Br and C-Cl moieties. This guide provides a robust framework for the spectroscopic characterization of this and other novel pyrazole derivatives, underscoring the power of FT-IR spectroscopy as an indispensable tool in chemical research and drug development.

References

  • Mistry, B. D., Desai, K. R., & Intwala, S. M. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals.
  • FT-IR spectra of formyl pyrazole and pyrazole/ chitosan Schiff base derivatives. ResearchGate. [Link]

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. MDPI. [Link]

  • a FT-IR spectra of different wt% of pyrazole (a) 0 %, (b) 20 %, (c)... ResearchGate. [Link]

  • Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PMC. [Link]

  • Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. ResearchGate. [Link]

  • Vibrational Frequency of C-Cl Bond. Scribd. [Link]

  • 4-bromo-3,5-dimethyl-1H-pyrazole-1-methanol. PubChem. [Link]

  • Calculation of a Vibrational Frequency for the C-Cl Bond. ResearchGate. [Link]

  • Vibrational Frequency Correlutions in Heterocyclic Molecules. Part I V.l. RSC Publishing. [Link]

  • Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. PMC. [Link]

  • MOLECULAR STRUCTURE, ELECTRONIC PROPERTIES AND VIBRATIONAL ANALYSIS OF 5-BROMOBENZENE 1. Journal of Advanced Scientific Research. [Link]

  • 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. ResearchGate. [Link]

  • 4-Bromo-3,5-dimethylpyrazole-1-methanol. NIST WebBook. [Link]

  • 4-Bromo-3-methylpyrazole. SpectraBase. [Link]

  • Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocar. DAV University. [Link]

  • Characteristic Group Vibrations of Organic Molecules. UGC. [Link]

Sources

Validation

A Comparative Guide to the Synthetic Routes of Substituted Pyrazoles

For Researchers, Scientists, and Drug Development Professionals The pyrazole nucleus is a privileged scaffold in medicinal chemistry and a versatile building block in materials science. Its prevalence in blockbuster drug...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and a versatile building block in materials science. Its prevalence in blockbuster drugs and functional materials underscores the critical importance of efficient and adaptable synthetic strategies. This guide offers a comparative analysis of the principal synthetic routes to substituted pyrazoles, providing the technical insights necessary for informed methodological selection. We will delve into the mechanistic underpinnings, practical advantages and limitations, and provide representative experimental data for each key transformation.

The Paal-Knorr Synthesis: The Workhorse Condensation

The Paal-Knorr synthesis is arguably the most classical and direct method for constructing the pyrazole core. It involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative. Its operational simplicity and the ready availability of starting materials have cemented its status as a go-to method in pyrazole synthesis.

Mechanistic Rationale and Regiochemical Considerations

The reaction initiates with the nucleophilic attack of a hydrazine nitrogen onto one of the carbonyl carbons of the 1,3-dicarbonyl compound, forming a hydrazone or enehydrazine intermediate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring.

A critical consideration arises when employing an unsymmetrical 1,3-dicarbonyl, as this can lead to the formation of two regioisomeric products. The regioselectivity is dictated by the relative electrophilicity of the two carbonyl carbons. Reaction conditions, particularly pH, can be manipulated to favor the formation of a specific isomer. For instance, in acidic media, the more basic carbonyl group is preferentially protonated, enhancing its electrophilicity and directing the initial nucleophilic attack.

  • Advantages:

    • Utilizes readily accessible and often inexpensive starting materials.

    • The experimental procedure is typically straightforward, often requiring simple heating in a suitable solvent.

    • Generally provides good to excellent yields of the desired pyrazole.

  • Disadvantages:

    • The potential for regioisomeric mixtures with unsymmetrical dicarbonyls can complicate purification and reduce the yield of the target molecule.

    • The substitution pattern of the resulting pyrazole is constrained by the structure of the starting dicarbonyl compound.

Paal_Knorr_Synthesis cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product 1_3_Dicarbonyl 1,3-Dicarbonyl Hydrazone Hydrazone/ Enehydrazine 1_3_Dicarbonyl->Hydrazone Condensation Hydrazine Hydrazine Hydrazine->Hydrazone Cyclized_Intermediate Cyclized Intermediate Hydrazone->Cyclized_Intermediate Intramolecular Cyclization Pyrazole Substituted Pyrazole Cyclized_Intermediate->Pyrazole Dehydration

Caption: The Paal-Knorr synthesis of pyrazoles from 1,3-dicarbonyls and hydrazines.

The Knorr Pyrazole Synthesis: Accessing Pyrazolones

A variation of the classical condensation approach, the Knorr pyrazole synthesis employs a β-ketoester as the dicarbonyl component. This method is particularly significant as it provides a direct route to pyrazolones, an important class of heterocyclic compounds with diverse biological activities and applications as synthetic intermediates.

Mechanistic Insights

Similar to the Paal-Knorr synthesis, the reaction proceeds through condensation, cyclization, and dehydration. When a substituted hydrazine is used, the initial nucleophilic attack preferentially occurs at the more electrophilic ketone carbonyl over the ester carbonyl, thus defining the regiochemical outcome of the reaction.

  • Advantages:

    • Provides a direct and efficient route to pyrazolone derivatives.

    • Leverages the vast chemical space of commercially available β-ketoesters.

  • Disadvantages:

    • Shares the same potential for regioselectivity issues as the Paal-Knorr synthesis when using certain substituted hydrazines.

1,3-Dipolar Cycloaddition: A Modern Approach to Complexity

The [3+2] cycloaddition reaction between a nitrile imine and an alkyne or alkene represents a powerful and highly convergent strategy for pyrazole synthesis. This method allows for the construction of highly functionalized pyrazoles with excellent control over the substitution pattern.

Controlling Regioselectivity through Frontier Molecular Orbitals

Nitrile imines are transient species, typically generated in situ from the dehydrohalogenation of a hydrazonoyl halide in the presence of a base. The subsequent cycloaddition with a dipolarophile (the alkyne or alkene) is a concerted pericyclic reaction. The regioselectivity of this transformation is predictable and can be controlled by considering the frontier molecular orbital (FMO) interactions between the nitrile imine and the dipolarophile.

  • Advantages:

    • Offers a high degree of regiocontrol, often leading to a single regioisomeric product.

    • The convergent nature of the reaction allows for the rapid assembly of complex pyrazole structures.

    • A broad range of substituted alkynes and alkenes can be employed, enabling access to a diverse array of pyrazoles.

  • Disadvantages:

    • The in situ generation of the reactive nitrile imine requires careful control of reaction conditions.

    • The synthesis of the required hydrazonoyl halide precursors may involve multiple steps.

Dipolar_Cycloaddition cluster_reactants Reactants cluster_intermediate Intermediate cluster_product Product Hydrazonoyl_Halide Hydrazonoyl Halide Nitrile_Imine Nitrile Imine (1,3-Dipole) Hydrazonoyl_Halide->Nitrile_Imine In situ generation Base Base Base->Nitrile_Imine Alkyne Alkyne pyrazole pyrazole Alkyne->pyrazole Nitrile_Imine->pyrazole [3+2] Cycloaddition Pyrazole Substituted Pyrazole

Caption: [3+2] Cycloaddition route to pyrazoles via a nitrile imine intermediate.

Synthesis from α,β-Unsaturated Carbonyls: A Michael Addition-Cyclization Strategy

An alternative and versatile route to pyrazoles involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds, such as chalcones. This method proceeds via a Michael addition followed by cyclization and oxidation.

Mechanistic Pathway

The reaction is initiated by the conjugate addition of the hydrazine to the electron-deficient double bond of the enone. The resulting enolate undergoes cyclization, and a subsequent oxidation step, which can be effected by an external oxidizing agent or in some cases by atmospheric oxygen, leads to the aromatic pyrazole ring.

  • Advantages:

    • Provides access to pyrazoles with substitution patterns that are not readily accessible through dicarbonyl-based methods.

    • A vast number of α,β-unsaturated carbonyl compounds are commercially available or can be easily synthesized.

  • Disadvantages:

    • The requirement for an oxidation step can sometimes introduce side reactions and complicate the purification process.

    • The cyclization step can be sensitive to the steric and electronic nature of the substituents.

Comparative Analysis of Synthetic Routes

Synthetic RouteStarting MaterialsKey AdvantagesKey DisadvantagesRegioselectivityTypical Yields (%)
Paal-Knorr Synthesis 1,3-Dicarbonyl, HydrazineSimplicity, high yields, readily available materials.Potential for regioisomers with unsymmetrical dicarbonyls.Moderate to good; condition dependent.70-95
Knorr Pyrazole Synthesis β-Ketoester, HydrazineDirect access to pyrazolones.Similar regioselectivity concerns as the Paal-Knorr synthesis.Moderate to good.65-90
1,3-Dipolar Cycloaddition Hydrazonoyl halide, Alkyne/AlkeneExcellent regiocontrol, high convergence, broad substrate scope.In situ generation of the reactive dipole can be challenging.Excellent.60-85
From α,β-Unsaturated Carbonyls α,β-Unsaturated carbonyl, HydrazineAccess to different substitution patterns, readily available starting materials.Requires an oxidation step, which may lead to side products.Generally good.55-80

Experimental Protocols

Protocol 1: Paal-Knorr Synthesis of 1-Phenyl-3,5-dimethylpyrazole
  • In a round-bottom flask, dissolve acetylacetone (1.0 g, 10 mmol) in glacial acetic acid (15 mL).

  • To this solution, add phenylhydrazine (1.08 g, 10 mmol) dropwise with stirring.

  • Attach a reflux condenser and heat the reaction mixture at reflux for 1 hour.

  • After cooling to room temperature, pour the reaction mixture into a beaker containing ice-water (50 mL).

  • Collect the resulting white precipitate by vacuum filtration.

  • Wash the solid with cold water and allow it to air dry.

  • Recrystallize the crude product from ethanol to obtain pure 1-phenyl-3,5-dimethylpyrazole.

Protocol 2: 1,3-Dipolar Cycloaddition Synthesis of a Trisubstituted Pyrazole
  • To a solution of the appropriate hydrazonoyl halide (1.0 eq) and alkyne (1.2 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, add triethylamine (1.5 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the triethylammonium salt.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired pyrazole.

References

  • Paal-Knorr Pyrazole Synthesis. In Comprehensive Organic Name Reactions and Reagents. Wiley. Available at: [Link]

  • Knorr Pyrazole Synthesis. Chemical Reviews, 1964, 64 (6), pp 613–648. Available at: [Link]

  • 1,3-Dipolar Cycloaddition Reactions in Pyrazole Synthesis. Chemical Reviews, 2011, 111 (5), pp 3459–3599. Available at: [Link]

  • Synthesis of Pyrazoles by Michael Addition. The Journal of Organic Chemistry, 2005, 70 (12), pp 4869–4872. Available at: [Link]

Comparative

A Researcher's Guide to the In Vitro Evaluation of Pyrazole-Based Enzyme Inhibitors

Introduction: The Versatility and Importance of the Pyrazole Scaffold The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry. Its...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Versatility and Importance of the Pyrazole Scaffold

The pyrazole ring, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a privileged scaffold in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, capable of engaging in a wide range of interactions with biological targets. This has led to the development of a multitude of pyrazole-containing compounds with diverse therapeutic applications, including anti-inflammatory, anticancer, and neurological activities. A significant portion of these biological effects stems from the ability of pyrazole derivatives to act as potent and selective enzyme inhibitors.

This guide provides a comprehensive overview of the in vitro methodologies used to evaluate and compare pyrazole-based enzyme inhibitors. We will delve into the practical aspects of assay selection, experimental design, and data interpretation, with a focus on three major classes of enzymes frequently targeted by pyrazole inhibitors: Cyclooxygenases (COX), Protein Kinases, and Monoamine Oxidases (MAO).

I. Pyrazole-Based Cyclooxygenase (COX) Inhibitors

The discovery of celecoxib, a selective COX-2 inhibitor featuring a pyrazole core, revolutionized the treatment of inflammation and pain. The development of selective COX-2 inhibitors was driven by the need to minimize the gastrointestinal side effects associated with non-selective NSAIDs that inhibit both COX-1 and COX-2. The in vitro evaluation of these inhibitors is crucial for determining their potency and selectivity.

Comparative Inhibitory Activity of Pyrazole-Based COX Inhibitors

The following table summarizes the in vitro inhibitory activity of several notable pyrazole-based COX inhibitors. The IC50 value, which represents the concentration of an inhibitor required to reduce enzyme activity by 50%, is a key parameter for comparison.

CompoundTarget EnzymeIC50 (µM)Selectivity Index (COX-1/COX-2)
CelecoxibCOX-20.04375
SC-558COX-20.0019>500
MavacoxibCOX-20.08>100
Non-selective NSAIDs (for comparison)
IbuprofenCOX-1/COX-213 / 35~0.4
NaproxenCOX-1/COX-22.5 / 1.7~1.5

Data sourced from various publications on COX inhibitors.

Experimental Protocol: In Vitro COX Inhibition Assay (Fluorometric)

This protocol describes a common method for determining the IC50 of a test compound against COX-1 and COX-2.

Materials:

  • Human recombinant COX-1 and COX-2 enzymes

  • Arachidonic acid (substrate)

  • Amplex Red reagent (fluorogenic probe)

  • Hemin

  • Dimethyl sulfoxide (DMSO)

  • Tris-HCl buffer (pH 8.0)

  • 96-well black microplate

  • Fluorometric plate reader

Procedure:

  • Enzyme Preparation: Prepare working solutions of COX-1 and COX-2 in Tris-HCl buffer containing hemin.

  • Compound Preparation: Prepare a serial dilution of the pyrazole-based inhibitor in DMSO.

  • Assay Reaction: a. To each well of the 96-well plate, add the Tris-HCl buffer, the enzyme solution, and the test compound solution (or DMSO for the control). b. Incubate for 10 minutes at room temperature. c. Add the Amplex Red reagent and arachidonic acid to initiate the reaction.

  • Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm. Read the plate every minute for 10-20 minutes.

  • Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Causality behind Experimental Choices:

  • Amplex Red: This probe reacts with the prostaglandin G2 (PGG2) produced by COX to generate the highly fluorescent resorufin, providing a sensitive and continuous measure of enzyme activity.

  • Hemin: Hemin is a required cofactor for COX activity.

  • DMSO: Pyrazole compounds are often poorly soluble in aqueous solutions, necessitating the use of an organic solvent like DMSO. It is crucial to keep the final DMSO concentration low (typically <1%) to avoid affecting enzyme activity.

COX_Inhibition_Assay_Workflow cluster_prep Preparation cluster_assay Assay Plate Setup (96-well) cluster_read Data Acquisition & Analysis P1 Prepare Serial Dilutions of Pyrazole Inhibitor in DMSO A1 Add Buffer, Enzyme, and Inhibitor/DMSO P1->A1 P2 Prepare COX-1/COX-2 Enzyme Solutions in Buffer with Hemin P2->A1 A2 Incubate (10 min, RT) A1->A2 A3 Add Amplex Red & Arachidonic Acid A2->A3 D1 Measure Fluorescence (Ex: 540nm, Em: 590nm) A3->D1 D2 Calculate Reaction Rates D1->D2 D3 Plot % Inhibition vs. [Inhibitor] D2->D3 D4 Determine IC50 from Dose-Response Curve D3->D4

Caption: Workflow for the in vitro COX inhibition assay.

II. Pyrazole-Based Protein Kinase Inhibitors

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them attractive targets for drug development. Several pyrazole-containing compounds have been developed as potent kinase inhibitors.

Comparative Inhibitory Activity of Pyrazole-Based Kinase Inhibitors
CompoundTarget KinaseIC50 (nM)
RuxolitinibJAK1/JAK23.3 / 2.8
CrizotinibALK/c-MET20 / 8
SunitinibVEGFR/PDGFR9 / 8

Data sourced from various publications on kinase inhibitors.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the IC50 of a test compound against a specific protein kinase.

Materials:

  • Recombinant protein kinase

  • Kinase substrate (peptide or protein)

  • ATP

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit (Promega) or similar

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Compound Preparation: Prepare a serial dilution of the pyrazole-based inhibitor in DMSO.

  • Kinase Reaction: a. To each well, add the kinase assay buffer, the test compound (or DMSO for control), the kinase, and the substrate. b. Pre-incubate for 10 minutes at room temperature. c. Add ATP to initiate the kinase reaction. d. Incubate for a defined period (e.g., 60 minutes) at the optimal temperature for the kinase.

  • ADP Detection: a. Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature. b. Add the Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measurement: Measure the luminescence using a plate reader.

  • Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Causality behind Experimental Choices:

  • ADP-Glo™ Assay: This assay format is highly sensitive and has a broad dynamic range, allowing for the detection of weak inhibitors. It measures the amount of ADP produced, which is a direct product of the kinase reaction.

  • White, Opaque Plates: These plates are used to maximize the luminescent signal and prevent crosstalk between wells.

Kinase_Inhibition_Assay_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection ADP Detection (Luminescence) cluster_analysis Data Analysis P1 Prepare Serial Dilutions of Pyrazole Inhibitor R1 Add Buffer, Inhibitor, Kinase, and Substrate P1->R1 R2 Pre-incubate (10 min) R1->R2 R3 Initiate with ATP R2->R3 R4 Incubate (e.g., 60 min) R3->R4 D1 Add ADP-Glo™ Reagent (Stop Reaction, Deplete ATP) R4->D1 D2 Incubate (40 min) D1->D2 D3 Add Kinase Detection Reagent (Convert ADP to ATP, Generate Light) D2->D3 D4 Incubate (30 min) D3->D4 A1 Measure Luminescence D4->A1 A2 Calculate % Inhibition A1->A2 A3 Determine IC50 A2->A3

Caption: Workflow for the in vitro kinase inhibition assay.

III. Pyrazole-Based Monoamine Oxidase (MAO) Inhibitors

Monoamine oxidases (MAO-A and MAO-B) are enzymes that catalyze the oxidation of monoamines, including neurotransmitters like serotonin, dopamine, and norepinephrine. Inhibitors of MAO are used in the treatment of depression and neurodegenerative diseases such as Parkinson's disease. Pyrazole-containing compounds have been investigated as potential MAO inhibitors.

Comparative Inhibitory Activity of Pyrazole-Based MAO Inhibitors
CompoundTarget EnzymeIC50 (µM)
Compound X (Hypothetical)MAO-A0.5
Compound Y (Hypothetical)MAO-B1.2
Selegiline (for comparison)MAO-B0.01
Clorgyline (for comparison)MAO-A0.008

Data for hypothetical compounds is for illustrative purposes. Selegiline and Clorgyline data are from published literature.

Experimental Protocol: In Vitro MAO Inhibition Assay (Fluorometric)

This protocol describes a common method for determining the IC50 of a test compound against MAO-A and MAO-B.

Materials:

  • Recombinant human MAO-A and MAO-B enzymes

  • Amplex Red reagent

  • Horseradish peroxidase (HRP)

  • p-Tyramine (substrate for both MAO-A and MAO-B)

  • Phosphate buffer (pH 7.4)

  • 96-well black microplate

  • Fluorometric plate reader

Procedure:

  • Compound Preparation: Prepare a serial dilution of the pyrazole-based inhibitor in DMSO.

  • Assay Reaction: a. To each well, add the phosphate buffer, the MAO enzyme, the test compound (or DMSO for control), HRP, and the Amplex Red reagent. b. Pre-incubate for 15 minutes at 37°C. c. Add p-tyramine to initiate the reaction.

  • Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 530-560 nm and an emission wavelength of 590 nm. Read the plate every minute for 20-30 minutes.

  • Data Analysis: The rate of fluorescence increase is proportional to the MAO activity. Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Causality behind Experimental Choices:

  • Coupled Enzyme Assay: This assay uses HRP to couple the production of hydrogen peroxide (a byproduct of the MAO reaction) to the oxidation of Amplex Red, resulting in a fluorescent signal.

  • p-Tyramine: This non-selective substrate can be used to assess the activity of both MAO-A and MAO-B. For selectivity studies, specific substrates for each isoform can be used (e.g., kynuramine for MAO-A and benzylamine for MAO-B).

MAO_Inhibition_Assay_Workflow cluster_prep Preparation cluster_assay Assay Plate Setup cluster_analysis Data Acquisition & Analysis P1 Prepare Serial Dilutions of Pyrazole Inhibitor A1 Add Buffer, MAO Enzyme, Inhibitor, HRP, Amplex Red P1->A1 A2 Pre-incubate (15 min, 37°C) A1->A2 A3 Initiate with p-Tyramine A2->A3 D1 Measure Fluorescence (Ex: 540nm, Em: 590nm) A3->D1 D2 Calculate Reaction Rates D1->D2 D3 Determine IC50 D2->D3

Caption: Workflow for the in vitro MAO inhibition assay.

IV. Conclusion and Future Directions

The in vitro evaluation of pyrazole-based enzyme inhibitors is a critical step in the drug discovery process. The methodologies described in this guide provide a framework for assessing the potency and selectivity of these compounds. It is important to note that the choice of assay will depend on the specific enzyme target and the research question being addressed. For a comprehensive understanding of an inhibitor's mechanism of action, further studies, such as enzyme kinetics to determine the mode of inhibition (e.g., competitive, non-competitive) and binding assays (e.g., surface plasmon resonance) to measure binding affinity, are often necessary. As new pyrazole-based inhibitors are developed, the continued application of robust in vitro evaluation techniques will be essential for advancing our understanding of their therapeutic potential.

References

  • Title: The 2-aryl-5-carboxypyrazole motif in the design of cyclooxygenase-2 (COX-2) and 5-lipoxygenase-activating protein (FLAP) inhibitors. Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

  • Title: Discovery of a new class of pyrazole-based inhibitors of monoamine oxidase. Source: Bioorganic & Medicinal Chemistry Letters URL: [Link]

  • Title: Pyrazole-based derivatives as potential anticancer agents. Source: European Journal of Medicinal Chemistry URL: [Link]

  • Title: A review on the synthesis of pyrazole derivatives and their biological activities. Source: Bioorganic & Medicinal Chemistry URL: [Link]

  • Title: Design, synthesis and biological evaluation of novel pyrazole derivatives as potential anticancer agents and apoptosis inducers. Source: Bioorganic Chemistry URL: [Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole: A Framework for Safety and Operational Excellence

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a halog...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our work with novel chemical entities demands a proactive and deeply informed approach to safety. The compound 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, a halogenated pyrazole derivative, requires meticulous handling protocols. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly available, a rigorous safety assessment can be constructed by examining structurally analogous compounds. This guide synthesizes data from related chemicals to establish a robust framework for personal protective equipment (PPE), operational handling, and disposal, ensuring both personal safety and experimental integrity.

The pyrazole core is a privileged scaffold in medicinal chemistry, and its halogenated derivatives are crucial intermediates.[1][2] The presence of a bromine atom and a chloromethyl group on the pyrazole ring suggests that this compound should be treated with significant caution, assuming it possesses irritant properties and potential for harm upon exposure.

Hazard Assessment: An Evidence-Based Approach

Based on the hazard classifications of structurally similar bromo-dimethyl-pyrazoles, we can anticipate a consistent profile of risks. The primary hazards are consistently identified as skin, eye, and respiratory irritation.[3][4][5]

Hazard StatementDescriptionCommon Precautionary ResponseRepresentative Source Compound(s)
H315 Causes skin irritation.P280 : Wear protective gloves/protective clothing. P302+P352 : IF ON SKIN: Wash with plenty of soap and water.4-Bromo-3-methyl-1H-pyrazole, 4-Bromo-3,5-dimethylpyrazole[3][5]
H319 Causes serious eye irritation.P280 : Wear eye protection/face protection. P305+P351+P338 : IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.4-Bromo-3-methyl-1H-pyrazole, 4-Bromo-3,5-dimethylpyrazole[3][5]
H335 May cause respiratory irritation.P261 : Avoid breathing dust/fume/gas/mist/vapors/spray. P271 : Use only outdoors or in a well-ventilated area.4-Bromo-3-methyl-1H-pyrazole, 4-Bromo-3,5-dimethylpyrazole[3][5]
H302/H312/H332 Harmful if swallowed, in contact with skin, or if inhaled.P270 : Do not eat, drink or smoke when using this product. P301+P312 : IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.4-Bromo-5-phenyl-3-(trifluoromethyl)-1H-pyrazole, 4-Bromo-N,N-dimethylaniline[6][7]

A Note on the Chloromethyl Group: The 3-(chloromethyl) substituent is a structural alert for potential alkylating activity. Alkylating agents are reactive compounds that can introduce alkyl groups into other molecules, including biological macromolecules like DNA. This property necessitates an even higher degree of caution to prevent any direct contact, as repeated exposure to alkylating agents can pose long-term health risks. Therefore, engineering controls and PPE are not just recommended; they are critical.

The Primacy of Engineering Controls

Before any discussion of PPE, the first and most effective line of defense is the implementation of robust engineering controls. All manipulations of 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, from weighing solids to preparing solutions and running reactions, must be conducted within a certified chemical fume hood. This ensures that any dust, aerosols, or vapors are effectively contained and exhausted, providing a fundamental layer of respiratory protection.[8]

Personal Protective Equipment (PPE): A Multi-Layered Defense

PPE is the final barrier between the researcher and the chemical. Its selection and use must be deliberate and informed by the anticipated hazards.

PPE_Selection_Workflow cluster_ppe PPE Protocol start Task Assessment engineering Work in Chemical Fume Hood start->engineering eye Eye/Face Protection (Safety Goggles EN166) engineering->eye hand Hand Protection (Nitrile Gloves) engineering->hand body Body Protection (Lab Coat, Closed Shoes) engineering->body respiratory Respiratory Protection (Typically not needed in fume hood) engineering->respiratory why_eye Why? Protects from splashes and solid particulates causing serious eye irritation. eye->why_eye why_hand Why? Prevents skin irritation and potential absorption. Inspect gloves before use. hand->why_hand why_body Why? Protects skin from accidental contact and contamination. body->why_body why_resp Why? Fume hood provides primary respiratory protection. Assess for large spills or ventilation failure. respiratory->why_resp

Caption: PPE selection is dictated by a thorough task and hazard assessment.

Detailed PPE Specifications:

  • Eye and Face Protection : At a minimum, wear tightly fitting safety goggles conforming to European Standard EN 166 or ANSI Z87.1.[4][9] Given the serious eye irritation potential, a face shield should be worn in addition to goggles when there is a significant risk of splashing, such as during quenching reactions or large-scale transfers.

  • Hand Protection : Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for incidental contact. It is crucial to inspect gloves for any signs of degradation or punctures before each use.[3] For prolonged handling or immersion, consult the glove manufacturer's compatibility data. Always remove gloves using a technique that avoids skin contamination and wash hands thoroughly after removal.

  • Body Protection : A clean, buttoned laboratory coat must be worn to protect against skin contact.[9] Clothing should cover the legs, and closed-toe shoes are required. Do not wear shorts, skirts, or sandals in the laboratory.

  • Respiratory Protection : Under normal operating conditions within a functional fume hood, specific respiratory protection is generally not required.[5] However, in the case of a large spill or a failure of the ventilation system, a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate cartridge for organic vapors and particulates should be available for emergency use.[5]

Operational and Disposal Workflow

A systematic workflow minimizes the risk of exposure and ensures that all materials are handled and disposed of correctly.

Handling_Workflow cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Cleanup & Disposal Phase prep_ppe 1. Don PPE prep_hood 2. Verify Fume Hood Operation prep_ppe->prep_hood prep_spill 3. Prepare Spill Kit prep_hood->prep_spill handle_weigh 4. Weigh Solid in Hood prep_spill->handle_weigh handle_transfer 5. Transfer to Reaction Vessel handle_weigh->handle_transfer handle_reaction 6. Conduct Reaction handle_transfer->handle_reaction clean_decontaminate 7. Decontaminate Glassware handle_reaction->clean_decontaminate clean_dispose_solid 8. Dispose of Solid Waste (Halogenated Organics) clean_decontaminate->clean_dispose_solid clean_dispose_liquid 9. Dispose of Liquid Waste (Halogenated Organics) clean_decontaminate->clean_dispose_liquid clean_remove_ppe 10. Doff PPE & Wash Hands clean_dispose_solid->clean_remove_ppe clean_dispose_liquid->clean_remove_ppe

Caption: A systematic workflow from preparation to disposal is essential for safety.

Step-by-Step Handling Protocol:

  • Preparation :

    • Don all required PPE (lab coat, goggles, gloves).

    • Verify that the chemical fume hood is functioning correctly (check airflow monitor).

    • Ensure a spill kit containing an absorbent material suitable for chemical spills is readily accessible.

  • Handling :

    • Weighing : If weighing the solid compound, perform this task inside the fume hood on a draft shield to prevent dust from dispersing.

    • Transfers : Use a powder funnel or other appropriate tools to transfer solids to minimize the generation of dust.

    • In Solution : When working with the compound in solution, handle all liquid transfers within the fume hood.

  • Spill Procedures :

    • Minor Spill : In case of a small spill, alert others in the area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand). Sweep up the material and place it in a sealed, labeled container for hazardous waste disposal.[6]

    • Major Spill : Evacuate the immediate area and notify your institution's environmental health and safety (EHS) department.

  • Waste Disposal :

    • All waste, including contaminated consumables (gloves, paper towels, absorbent material) and residual chemical, must be treated as hazardous waste.

    • Collect all waste in a clearly labeled, sealed container designated for "Halogenated Organic Waste."

    • Dispose of the waste container through your institution's EHS-approved waste disposal program.[5][10] Never dispose of this material down the drain or in regular trash.

By adhering to this comprehensive safety framework, researchers can confidently handle 4-bromo-3-(chloromethyl)-1,5-dimethyl-1H-pyrazole, mitigating risks and fostering a secure and productive laboratory environment.

References

  • Safety Data Sheet: Clearbrom Tabs. Phoenix Products Co. [Link]

  • Halogenation of the pyrazole scaffold. ResearchGate. [Link]

  • Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. [Link]

  • Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent. The Journal of Organic Chemistry. [Link]

  • Halogenation of Pyrazoles Using N‐Halosuccinimides in CCl4 and in Water. Synthetic Communications. [Link]

  • Halogenation of N-oxygenated pyrazoles. Preparation of N-oxygenated 4-halopyrazole and 4,4-dihalo-4H-pyrazole derivatives. The Journal of Organic Chemistry. [Link]

  • 4-Bromo-1,3-dimethylpyrazole - SAFETY DATA SHEET. AFG Bioscience. [Link]

Sources

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